2-Methylbicyclo[3.2.1]octan-2-ol

• CAS: 5019-84-1

Core Science & Biosynthesis

An In-depth Technical Guide to the ¹H and ¹³C NMR Chemical Shift Data of 2-Methylbicyclo[3.2.1]octan-2-ol

This guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) chemical shift data for 2-Methylbicyclo[3.2.1]octan-2-ol. Tailored for researchers, scientists, and professionals in drug development, this document moves beyond a simple data repository. It offers a detailed interpretation of the spectral features of this bicyclic alcohol, grounded in fundamental principles of NMR spectroscopy and supported by comparative data from authoritative sources. The methodologies and interpretations presented herein are designed to serve as a practical reference for the structural elucidation of related bicyclic systems.

Introduction: The Structural Complexity and Spectroscopic Challenge of Bicyclic Alcohols

2-Methylbicyclo[3.2.1]octan-2-ol is a saturated bicyclic tertiary alcohol. Its rigid, strained ring system fixes the spatial orientation of its constituent atoms, leading to distinct and predictable NMR spectral characteristics. The bicyclo[3.2.1]octane framework, consisting of a six-membered ring in a boat-like conformation and a five-membered ring, presents a unique scaffold for stereochemical analysis. Understanding the precise chemical shifts of each proton and carbon is paramount for confirming its structure and for the characterization of its derivatives in various chemical and pharmaceutical applications.

NMR spectroscopy is an indispensable tool for the unambiguous structural determination of such molecules. The chemical shift of a nucleus is highly sensitive to its local electronic environment, which in the case of 2-Methylbicyclo[3.2.1]octan-2-ol, is influenced by the electronegativity of the hydroxyl group, the steric compression within the bicyclic framework, and the relative orientation of the substituents.

This guide will dissect the expected ¹H and ¹³C NMR spectra of 2-Methylbicyclo[3.2.1]octan-2-ol, leveraging data from closely related analogs to provide a robust and well-reasoned analysis.

Predicted ¹³C NMR Chemical Shift Data

The predicted chemical shifts are presented below, with a detailed justification in the subsequent section.

Carbon Atom	Predicted ¹³C Chemical Shift (ppm)
C1	40-45
C2	70-75
C3	35-40
C4	20-25
C5	30-35
C6	25-30
C7	30-35
C8	35-40
2-CH₃	25-30

Interpretation of the ¹³C NMR Spectrum

The interpretation of the ¹³C NMR spectrum of 2-Methylbicyclo[3.2.1]octan-2-ol hinges on understanding the influence of the hydroxyl and methyl groups on the bicyclo[3.2.1]octane skeleton.

• C2 (Quaternary Carbon): This carbon, bearing both the hydroxyl and methyl groups, is expected to be the most downfield of the aliphatic carbons, typically in the range of 70-75 ppm. The strong deshielding effect of the directly attached oxygen atom is the primary reason for this significant downfield shift.[3]

• C1 and C5 (Bridgehead Carbons): These bridgehead carbons are expected to have chemical shifts in the range of 40-45 ppm and 30-35 ppm, respectively. Their chemical shifts are influenced by the strain of the bicyclic system and their proximity to the substituted C2 carbon.

• Methylene Carbons (C3, C4, C6, C7, C8): The chemical shifts of the methylene carbons are more clustered and their definitive assignment often requires advanced NMR techniques such as 2D NMR (HSQC, HMBC). However, their expected ranges can be predicted based on their positions relative to the C2 substituents.

  • C3 and C8: These carbons are in the β-position to the hydroxyl group and are expected to be deshielded, appearing in the 35-40 ppm range.

  • C4, C6, and C7: These carbons are more remote from the electron-withdrawing hydroxyl group and are therefore expected to be found further upfield.

• 2-CH₃ (Methyl Carbon): The methyl carbon at the C2 position is anticipated to resonate in the 25-30 ppm region.

The logical flow for assigning the carbon signals is illustrated in the following diagram:

Caption: Logic for predicting ¹³C NMR chemical shifts.

Predicted ¹H NMR Chemical Shift Data and Interpretation

The ¹H NMR spectrum of 2-Methylbicyclo[3.2.1]octan-2-ol is expected to be complex due to the rigid bicyclic structure, leading to significant signal overlap and complex coupling patterns.

Proton(s)	Predicted ¹H Chemical Shift (ppm)	Multiplicity
OH	1.0 - 3.0	broad singlet
Bridgehead H (1H, 5H)	1.8 - 2.5	multiplet
Methylene H's	1.2 - 2.0	complex multiplets
2-CH₃	1.1 - 1.3	singlet

• Hydroxyl Proton (OH): The chemical shift of the hydroxyl proton is highly variable and depends on concentration, solvent, and temperature. It typically appears as a broad singlet and can be confirmed by D₂O exchange, where the peak disappears.[3]

• Bridgehead Protons (1H, 5H): These protons are expected to be in the downfield region of the aliphatic signals due to the ring strain and their proximity to multiple carbon atoms.

• Methylene Protons: The protons on the methylene bridges will give rise to a complex series of overlapping multiplets in the upfield region of the spectrum. The diastereotopic nature of many of these protons, due to the chiral centers in the molecule, will result in complex splitting patterns.

• Methyl Protons (2-CH₃): The three protons of the methyl group at the C2 position are expected to appear as a sharp singlet, as there are no adjacent protons to couple with. This signal is often a key diagnostic feature for this compound.

Experimental Protocol for NMR Data Acquisition

To obtain high-quality ¹H and ¹³C NMR spectra for 2-Methylbicyclo[3.2.1]octan-2-ol, the following experimental protocol is recommended:

5.1. Sample Preparation

• Dissolution: Dissolve 5-10 mg of 2-Methylbicyclo[3.2.1]octan-2-ol in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, CD₃OD). Chloroform-d (CDCl₃) is a common choice for its good solubilizing properties and relatively clean spectral window.

• Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS), for accurate chemical shift referencing (0 ppm).

• Filtration: If any particulate matter is present, filter the solution through a small plug of glass wool into a clean, dry 5 mm NMR tube.

5.2. NMR Instrument Parameters

The following is a general set of parameters for a 400 MHz NMR spectrometer. These may need to be optimized based on the specific instrument and sample concentration.

• ¹H NMR:

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

  • Spectral Width: 12-15 ppm.

  • Acquisition Time: 2-3 seconds.

  • Relaxation Delay: 1-2 seconds.

  • Number of Scans: 8-16.

• ¹³C NMR:

  • Pulse Program: A proton-decoupled experiment (e.g., 'zgpg30') to produce a spectrum with singlets for each carbon.

  • Spectral Width: 200-220 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024 or more, depending on the sample concentration.

5.3. Advanced NMR Experiments

For unambiguous assignment of all proton and carbon signals, a suite of 2D NMR experiments is highly recommended:

• COSY (Correlation Spectroscopy): To establish proton-proton coupling networks.

• HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded proton and carbon atoms.

• HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons, which is crucial for assigning quaternary carbons and connecting different spin systems.

The workflow for these experiments is as follows:

Caption: Workflow for complete NMR-based structural elucidation.

Conclusion

References

• Stothers, J. B., & Tan, C. T. (1977). 13C nuclear magnetic resonance studies. 64. The 13C spectra of a variety of bicyclo[3.2.1]octanols. Canadian Journal of Chemistry, 55(5), 841-848. [Link][1][2]

• OpenOChem Learn. (n.d.). Alcohols. Retrieved from [Link]3]

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. Organic Syntheses Procedure [orgsyn.org]

Stereochemical Analysis and Molecular Geometry of Bicyclo[3.2.1]octane Frameworks: A Comprehensive Guide for Drug Discovery

Executive Summary

The bicyclo[3.2.1]octane framework is a privileged, highly rigid bridged bicyclic scaffold that has garnered immense interest in modern medicinal chemistry and natural product synthesis. Found in complex alkaloids (e.g., zoanthamine), diterpenoids (e.g., rhodojaponin III), and neolignans, this structural motif offers unique spatial constraints that make it an ideal non-classical bioisostere for benzene and cycloalkanes[1][2][3]. By reducing the enthalpic penalty of protein-ligand binding and improving pharmacokinetic parameters, bicyclo[3.2.1]octanes are transforming rational drug design[1].

This whitepaper provides an in-depth technical analysis of the molecular geometry, stereochemical assignment workflows, and advanced synthetic protocols associated with bicyclo[3.2.1]octane derivatives.

Structural Foundations and Molecular Geometry

The bicyclo[3.2.1]octane system consists of a six-membered ring and a five-membered ring sharing three carbon atoms: the two bridgehead carbons (C1 and C5) and the bridging carbon (C8).

Conformational Topography

Unlike unbridged cyclohexanes, which readily undergo chair-boat inversions, the bicyclo[3.2.1]octane framework is conformationally locked by the C8 bridge.

• The Six-Membered Ring: Typically adopts a canonical chair conformation. However, due to the geometric constraints imposed by the one-carbon bridge, the chair is substantially flattened at the C1-C8-C5 end[4][5].

• The Five-Membered Ring: Generally adopts an envelope or half-chair conformation, minimizing torsional strain between the adjacent methylene groups[4].

Thermodynamic Stability

Computational assessments using Density Functional Theory (DFT) and semi-empirical calculations reveal that the bicyclo[3.2.1]octane architecture is highly stable compared to its isomeric counterparts. When analyzing various cyclooctene and bicyclic isomers, the bicyclo[3.2.1]octane core represents the global energy minimum for these bridged systems[6].

Table 1: Relative Enthalpies of Formation for C8 Bicyclic Isomers [6]

Isomer / Framework	Relative Energy (kcal/mol)	Conformational State
Bicyclo[3.2.1]octane	0.00 (Reference)	Bridged, Flattened Chair
cis-Octahydropentalene	+0.24	Fused, Envelope
Bicyclo[2.2.2]octane	+0.70	Bridged, Boat-like symmetry
trans-Octahydropentalene	+8.14	Fused, Strained
cis-Bicyclo[4.2.0]octane	+19.84	Fused, Puckered
Spiro[3.4]octane	+20.44	Spirocyclic

Stereochemical Complexity: Endo/Exo Isomerism

The rigidity of the bicyclo[3.2.1]octane scaffold introduces precise stereochemical vectors. Substituents attached to the framework are classified based on their spatial orientation relative to the main rings:

• Exo substituents: Point outward, away from the cavity of the bicyclic system.

• Endo substituents: Point inward, toward the cavity or the opposite ring.

Stereochemical Assignment via NMR and Chiroptical Methods

Assigning the relative and absolute stereochemistry of highly functionalized bicyclo[3.2.1]octanes requires a multi-tiered analytical approach.

• 1D and 2D NMR: 13 C NMR is particularly sensitive to the steric compression and shielding effects induced by endo vs. exo substituents[7]. NOESY (Nuclear Overhauser Effect Spectroscopy) experiments are critical for establishing relative stereochemistry by measuring through-space dipole-dipole interactions (e.g., correlations between C8 protons and C4/C6 substituents)[8].

• Chiroptical Spectroscopy (ECD/VCD) + DFT: To determine the absolute configuration, experimental Electronic Circular Dichroism (ECD) or Vibrational Circular Dichroism (VCD) spectra are compared against theoretical spectra generated via DFT calculations (using models like PCM/IEFPCM to simulate solvent effects)[9].

Workflow for the absolute stereochemical assignment of bicyclic scaffolds.

Table 2: Characteristic 13 C NMR Shifts in Functionalized Bicyclo[3.2.1]octanes [7][9]

Carbon Position	Typical δC​ Range (ppm)	Diagnostic Utility
Bridgehead (C1, C5)	35.0 - 45.0	Identifies core framework integrity.
Bridge (C8)	28.0 - 40.0	Highly sensitive to endo substituents on C2/C4 due to γ -gauche shielding.
Benzylic/Oxybenzylic (C7)	50.0 - 65.0	Differentiates bicyclo[3.2.1]octanoids from benzofuranoid derivatives.
Carbinolic (C-OH)	70.0 - 85.0	Shift varies by ~4-6 ppm depending on endo vs exo orientation.

Bicyclo[3.2.1]octanes as Privileged Scaffolds in Drug Discovery

The pharmaceutical industry is increasingly moving away from flat, sp2 -rich aromatic rings toward sp3 -rich, three-dimensional scaffolds. Bicyclo[3.2.1]octanes serve as excellent non-classical bioisosteres[1].

Enthalpic Optimization

The inherent rigidity of the bicyclo[3.2.1]octane core locks functional groups into pre-organized vectors. When binding to a target protein, this pre-organization significantly reduces the loss of conformational entropy ( ΔS ), thereby decreasing the overall enthalpic penalty ( ΔH ) of the protein-ligand binding event[1].

Heteroatom Substitution: 2-Azabicyclo[3.2.1]octanes

Replacing a carbon with nitrogen yields the 2-azabicyclo[3.2.1]octane scaffold. This core provides a functional handle (the amine) while maintaining the rigid geometry. It is a highly sought-after motif in modern asymmetric organocatalysis and neuropharmacology, though its synthesis remains challenging due to regioselectivity issues in traditional ring-enlargement rearrangements[10].

Advanced Synthetic Methodologies

Constructing the highly strained bicyclo[3.2.1]octane framework requires precise control over bond formation. Modern approaches utilize cascade cyclizations, transition-metal catalysis, and single-electron radical pathways[2][3][11].

Divergent synthetic strategies for constructing bicyclo[3.2.1]octane frameworks.

Protocol 1: Mn(III)-Mediated Radical Cyclization of Alkynyl Ketones

This protocol is utilized to stereoselectively synthesize the bicyclo[3.2.1]octane fragment found in complex diterpenoids like rhodojaponin III[3]. The causality behind using Mn(OAc) 3​ lies in its ability to act as a single-electron oxidant, generating an electrophilic α -keto radical that smoothly undergoes a 6-endo or 5-exo cyclization onto the tethered alkyne.

Step-by-Step Methodology:

• Precursor Preparation: Synthesize the requisite alkynyl ketone via Cu-catalyzed conjugate addition of a vinyl Grignard reagent to an α,β -unsaturated cyclic enone, followed by TMS-propargylation[3].

• Radical Initiation: Dissolve the alkynyl ketone in a degassed mixture of Ethanol/Acetic Acid (EtOH/HOAc).

• Oxidation: Add 2.0 equivalents of Manganese(III) acetate (Mn(OAc) 3​ ). The Mn(III) oxidizes the enol form of the ketone to generate a carbon-centered radical at the α -position.

• Cyclization: Heat the reaction mixture to 100 °C for 72 hours. The radical attacks the alkyne, forging the critical C-C bond that bridges the ring.

• Termination & Isolation: The resulting vinyl radical abstracts a hydrogen atom from the solvent. Quench the reaction with water, extract with ethyl acetate, and purify via flash chromatography to yield the functionalized bicyclo[3.2.1]octane[3].

Protocol 2: Absolute Configuration Determination via VCD and DFT

To validate the stereochemistry of newly synthesized or isolated bicyclo[3.2.1]octanoids (such as neolignans), empirical data must be matched with quantum mechanical models[9].

Step-by-Step Methodology:

• Conformational Search: Perform a conformational search of the target molecule using Molecular Mechanics (e.g., MMFF force field) to identify all low-energy conformers within a 3.0 kcal/mol window[9].

• Geometry Optimization: Optimize the geometry of these conformers using DFT at the B3LYP/6-31G(d) level of theory.

• Frequency Calculation: Calculate the theoretical VCD and IR spectra for each optimized conformer at 298 K, utilizing a Polarizable Continuum Model (PCM) to simulate the solvent (e.g., methanol)[9].

• Boltzmann Weighting: Average the calculated spectra based on the Boltzmann distribution of the conformers' relative free energies.

• Experimental Validation: Acquire the experimental VCD spectrum of the sample using a ChiralIR spectrometer. Overlay the experimental spectrum with the calculated theoretical spectrum. A high degree of alignment in the fingerprint region confirms the absolute configuration[9].

References

• Conformational Analysis of Cyclic and Bicyclic Compounds Source: University of California, Irvine URL
• 2-Azabicyclo[3.2.
• Bicyclo[m.n.
• Divergent Synthesis of Diaza-oxabicyclo[3.2.1]octanes and Dioxa-azabicyclo[3.2.
• Synthesis, Stereochemistry, and Crystal and Molecular Structure of endo-3-Methyl-exo-3-hydroxy-3-silabicyclo[3.2.
• 7.1′,8.3′- and 7.3′,8.5′-Connected Bicyclo[3.2.1]octanoids...
• Computational assessment of the structural analysis of different cyclooctene isomers Source: Atlantis Press URL
• Synthesis of Highly Functionalised Enantiopure Bicyclo[3.2.
• Synthetic efforts toward the bicyclo[3.2.
• 13C nmr studies. 64. The 13C spectra of a variety of bicyclo[3.2.
• Syntheses and Applications of Functionalized Bicyclo[3.2.

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthetic efforts toward the bicyclo[3.2.1]octane fragment of rhodojaponin III - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cyclic and Bicyclic [chem.uci.edu]
• 5. Synthesis, stereochemistry, and crystal and molecular structure of endo-3-methyl-exo-3-hydroxy-3-silabicyclo[3.2.1]octane - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 6. atlantis-press.com [atlantis-press.com]
• 7. cdnsciencepub.com [cdnsciencepub.com]
• 8. Synthesis of Highly Functionalised Enantiopure Bicyclo[3.2.1]- octane Systems from Carvone - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. 2-Azabicyclo[3.2.1]octane scaffold: synthesis and applications - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB00199K [pubs.rsc.org]
• 11. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Solubility Profile of 2-Methylbicyclo[3.2.1]octan-2-ol in Polar vs. Non-polar Organic Solvents

Abstract

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability and, consequently, its therapeutic efficacy. This technical guide provides a comprehensive examination of the solubility profile of 2-Methylbicyclo[3.2.1]octan-2-ol, a bicyclic tertiary alcohol of interest in medicinal chemistry. We delve into the theoretical principles governing its solubility in a spectrum of polar and non-polar organic solvents, underpinned by its distinct molecular structure. This guide further presents detailed, field-proven experimental protocols for the precise determination of solubility, ensuring scientific integrity and reproducibility. By synthesizing theoretical knowledge with practical methodologies, this document serves as an essential resource for researchers, scientists, and drug development professionals engaged in the characterization and optimization of novel chemical entities.

Introduction: The Significance of Solubility in Drug Development

In the landscape of modern drug discovery, the adage "a drug must be in solution to be absorbed" remains a fundamental tenet. The solubility of a compound dictates its dissolution rate, which in turn profoundly influences its absorption, distribution, metabolism, and excretion (ADME) profile. Bicyclic scaffolds, such as the bicyclo[3.2.1]octane core of 2-Methylbicyclo[3.2.1]octan-2-ol, are increasingly utilized in medicinal chemistry to impart conformational rigidity and explore novel chemical space.[1][2] Understanding the solubility of such molecules is paramount for formulation development, ensuring adequate bioavailability and predicting in vivo performance.[3]

This guide focuses on 2-Methylbicyclo[3.2.1]octan-2-ol, a molecule whose structural features—a bulky, non-polar bicyclic hydrocarbon framework combined with a polar tertiary alcohol group—present an interesting case study in solubility.

Molecular Structure and Physicochemical Properties of 2-Methylbicyclo[3.2.1]octan-2-ol

The solubility behavior of 2-Methylbicyclo[3.2.1]octan-2-ol is intrinsically linked to its molecular architecture and resulting physicochemical properties.

Table 1: Physicochemical Properties of 2-Methylbicyclo[3.2.1]octan-2-ol

Property	Value	Source
Molecular Formula	C₉H₁₆O	[4]
Molecular Weight	140.22 g/mol	[4]
Structure	A bicyclo[3.2.1]octane framework with a methyl and a hydroxyl group at the C2 position.	[5]
XLogP3	1.8	[4]
Hydrogen Bond Donor Count	1	[4]
Hydrogen Bond Acceptor Count	1	[4]

The molecule possesses a distinct amphipathic character. The bicyclic alkane portion is hydrophobic and contributes to its solubility in non-polar solvents, while the tertiary hydroxyl group is hydrophilic, capable of forming hydrogen bonds, which promotes solubility in polar solvents. The XLogP3 value of 1.8 suggests a moderate lipophilicity, indicating that the compound will exhibit solubility in both lipid-like and, to some extent, polar environments.[6]

Theoretical Framework: Predicting Solubility

The principle of "like dissolves like" provides a foundational understanding of solubility.[7] Polar solutes tend to dissolve in polar solvents, and non-polar solutes in non-polar solvents. The interplay of intermolecular forces—van der Waals forces, dipole-dipole interactions, and hydrogen bonding—governs this phenomenon.

Solubility in Non-Polar Solvents

In non-polar solvents such as hexane or toluene, the primary intermolecular forces at play are London dispersion forces. The large, non-polar surface area of the bicyclo[3.2.1]octane skeleton of 2-Methylbicyclo[3.2.1]octan-2-ol allows for significant van der Waals interactions with non-polar solvent molecules. Therefore, it is anticipated that 2-Methylbicyclo[3.2.1]octan-2-ol will exhibit good solubility in these types of solvents.

Solubility in Polar Solvents

Polar solvents can be categorized as protic (e.g., ethanol, methanol) or aprotic (e.g., acetone, dimethyl sulfoxide).

• Polar Protic Solvents: These solvents can act as both hydrogen bond donors and acceptors. The hydroxyl group of 2-Methylbicyclo[3.2.1]octan-2-ol can participate in hydrogen bonding with solvents like ethanol, both as a donor (from its -OH) and an acceptor (at its oxygen lone pair). This interaction is expected to facilitate solubility. However, the large, non-polar hydrocarbon backbone will disrupt the hydrogen-bonding network of the solvent, which can limit solubility to some extent.[8]

• Polar Aprotic Solvents: These solvents possess dipoles but lack O-H or N-H bonds, meaning they can act as hydrogen bond acceptors but not donors. Solvents like acetone can accept a hydrogen bond from the hydroxyl group of 2-Methylbicyclo[3.2.1]octan-2-ol. While this interaction promotes solubility, it may be less effective than the dual donor-acceptor interactions in protic solvents.

The following diagram illustrates the key intermolecular interactions influencing solubility.

Caption: Intermolecular forces governing the solubility of 2-Methylbicyclo[3.2.1]octan-2-ol.

Illustrative Solubility Data of Structurally Similar Bicyclic Alcohols

Table 2: Experimental Solubility of Borneol and Isoborneol in Various Solvents (mole fraction, x) at 296.65–348.85 K

Solvent	Solute	Temperature (K)	Solubility (x)	Reference
Acetone	Borneol	296.65 - 348.85	Varies with temp.	[8]
Acetone	Isoborneol	296.65 - 348.85	Varies with temp.	[8]
Ethanol	Borneol	296.65 - 348.85	Varies with temp.	[8]
Ethanol	Isoborneol	296.65 - 348.85	Varies with temp.	[8]
p-Xylene (non-polar)	Borneol	296.65 - 348.85	Varies with temp.	[8]
p-Xylene (non-polar)	Isoborneol	296.65 - 348.85	Varies with temp.	[8]

A study on the solubility of borneol, camphor, and isoborneol in acetone, ethanol, p-cymene, and p-xylene showed that solubility increased with temperature.[8][9] Another study on bioactive bicyclic derivatives found that solubility in the alcohol 1-octanol was approximately two orders of magnitude higher than in the non-polar alkane, hexane.[10] These findings for analogous compounds support the theoretical predictions for 2-Methylbicyclo[3.2.1]octan-2-ol, suggesting good solubility in both polar and non-polar organic solvents, with the degree of solubility influenced by the specific solvent-solute interactions and temperature. For instance, borneol is soluble in acetone, ethanol, and toluene.[11] Isoborneol is very soluble in ethanol and diethyl ether.[12] Fenchol, another bicyclic monoterpene alcohol, is reported to be insoluble in water but soluble in ethanol.[13][14]

Experimental Determination of Solubility: A Practical Guide

To obtain definitive solubility data, experimental determination is essential. The shake-flask method is a widely accepted and robust technique for measuring thermodynamic solubility.[4][15]

The Shake-Flask Method: Protocol

This protocol outlines the steps for determining the solubility of 2-Methylbicyclo[3.2.1]octan-2-ol in a chosen solvent.

Materials:

• 2-Methylbicyclo[3.2.1]octan-2-ol (solid)

• Selected organic solvents (e.g., hexane, toluene, ethanol, acetone)

• Scintillation vials or flasks with screw caps

• Orbital shaker with temperature control

• Centrifuge

• Syringe filters (0.22 µm)

• Analytical balance

• Volumetric flasks and pipettes

• HPLC or UV-Vis spectrophotometer

Procedure:

• Preparation of Supersaturated Solution: Add an excess amount of solid 2-Methylbicyclo[3.2.1]octan-2-ol to a series of vials, each containing a known volume of the respective solvent. The presence of undissolved solid is crucial to ensure saturation.

• Equilibration: Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C or 37 °C) and agitation speed. Allow the mixtures to equilibrate for a sufficient period (typically 24-48 hours) to reach thermodynamic equilibrium.

• Phase Separation: After equilibration, cease agitation and allow the excess solid to settle. To ensure complete separation of the solid from the saturated solution, centrifuge the vials.

• Sample Collection: Carefully withdraw an aliquot of the clear supernatant using a syringe and filter it through a 0.22 µm syringe filter to remove any remaining solid particles.

• Dilution: Accurately dilute the filtered saturated solution with the appropriate solvent to a concentration within the linear range of the analytical method.

• Quantification: Analyze the concentration of 2-Methylbicyclo[3.2.1]octan-2-ol in the diluted solution using a validated analytical method, such as HPLC or UV-Vis spectrophotometry.[16][17]

Caption: Workflow for the shake-flask solubility determination method.

Analytical Quantification

• High-Performance Liquid Chromatography (HPLC): HPLC is a highly sensitive and specific method for quantifying the concentration of the analyte.[18] A calibration curve should be prepared using standard solutions of 2-Methylbicyclo[3.2.1]octan-2-ol of known concentrations.

• UV-Vis Spectrophotometry: If the compound has a suitable chromophore, UV-Vis spectrophotometry can be a simpler and faster method for quantification.[19] A standard curve of absorbance versus concentration must be generated.

Field-Proven Insights: The Role of Solubility in the Application of Bicyclic Alcohols in Drug Development

The inclusion of bicyclic scaffolds in drug candidates is a strategic approach to enhance properties such as metabolic stability and target affinity by introducing three-dimensionality.[20][21] However, this often comes with the challenge of increased lipophilicity and potentially reduced aqueous solubility. A comprehensive understanding and careful modulation of the solubility profile are therefore critical for the successful development of drugs based on these scaffolds.

A well-defined solubility profile in various organic solvents is crucial for:

• Preclinical Formulation: Enabling the preparation of solutions for in vitro and in vivo testing.

• Process Chemistry: Guiding the selection of solvents for synthesis, purification, and crystallization, which can impact yield, purity, and crystal form.

• Predicting Biopharmaceutical Properties: The solubility in solvents like octanol is used to estimate the octanol-water partition coefficient (logP), a key indicator of a drug's lipophilicity and its ability to cross biological membranes.

By understanding the solubility of 2-Methylbicyclo[3.2.1]octan-2-ol, researchers can make informed decisions to optimize its potential as a drug-like molecule or a key intermediate in the synthesis of more complex APIs.

Conclusion

This technical guide has provided a detailed overview of the solubility profile of 2-Methylbicyclo[3.2.1]octan-2-ol. By examining its molecular structure and the governing principles of intermolecular forces, we have established a theoretical framework for predicting its solubility in both polar and non-polar organic solvents. The anticipated good solubility is supported by data from structurally analogous bicyclic alcohols. Furthermore, this guide offers a robust, step-by-step experimental protocol for the accurate determination of its solubility, ensuring data integrity and reproducibility. For scientists and professionals in drug development, a thorough understanding and empirical determination of solubility, as outlined herein, are indispensable steps in advancing promising chemical entities from the laboratory to clinical applications.

Sources

• 1. Application of Bicyclic Pyrrolidine in Drug Development [bldpharm.com]
• 2. Bridged bicyclic peptides as potential drug scaffolds: synthesis, structure, protein binding and stability - PMC [pmc.ncbi.nlm.nih.gov]
• 3. endo-Fenchol (CAS 14575-74-7) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 4. who.int [who.int]
• 5. downloads.regulations.gov [downloads.regulations.gov]
• 6. Determination of Hansen solubility parameters of water-soluble proteins using UV-vis spectrophotometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. rjptonline.org [rjptonline.org]
• 8. acs.figshare.com [acs.figshare.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Borneol - Sciencemadness Wiki [sciencemadness.org]
• 12. Isoborneol | C10H18O | CID 6321405 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. (+)-Fenchol | 2217-02-9 [chemicalbook.com]
• 14. echemi.com [echemi.com]
• 15. enamine.net [enamine.net]
• 16. pharmaguru.co [pharmaguru.co]
• 17. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 18. asianjpr.com [asianjpr.com]
• 19. researchgate.net [researchgate.net]
• 20. An integrated drug-likeness study for bicyclic privileged structures: from physicochemical properties to in vitro ADME properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Oxidation Reaction Pathways for 2-Hydroxy-2-methylbicyclo[3.2.1]octane in Advanced Organic Synthesis

Introduction and Mechanistic Challenges

The compound 2-hydroxy-2-methylbicyclo[3.2.1]octane (also known as 2-methylbicyclo[3.2.1]octan-2-ol, CAS 5019-84-1) is a rigid, bridged bicyclic tertiary alcohol[1]. In organic synthesis, the oxidation of tertiary alcohols presents a fundamental challenge: the absence of an α-hydrogen atom precludes standard oxidation pathways (such as Swern, Dess-Martin, or Jones oxidations) that typically convert primary and secondary alcohols into aldehydes and ketones.

To functionalize this scaffold, synthetic chemists must bypass classical two-electron oxidations and instead utilize single-electron transfer (SET) radical chemistry or heavy-metal-mediated fragmentation[2]. For the bicyclo[3.2.1]octane framework, two primary oxidative pathways dominate:

• Alkoxy Radical-Mediated 1,5-Hydrogen Atom Transfer (Suarez Oxidation): Remote C–H functionalization yielding oxatricyclic systems.

• Oxidative C–C Bond Cleavage (Grob-Type Fragmentation): Strain-release ring-opening yielding functionalized cyclopentanes.

Understanding the causality behind these divergent pathways is critical for drug development professionals and synthetic chemists aiming to construct complex terpenoid or alkaloid scaffolds.

Pathway Divergence: Remote C-H Activation vs. C-C Cleavage

The Suarez Oxidation (1,5-HAT)

When treated with hypervalent iodine—specifically (diacetoxyiodo)benzene (PIDA)—and molecular iodine (I₂) under photolytic conditions, the tertiary alcohol is converted into a highly reactive oxygen-centered radical[3].

Causality of Regioselectivity: The rigid chair-boat conformation of the bicyclo[3.2.1]octane framework forces the C2-alkoxy radical into strict spatial proximity (< 2.8 Å) with the unactivated C–H bonds at the C6 or C8 positions. This geometric constraint heavily favors a 1,5-Hydrogen Atom Transfer (1,5-HAT) over intermolecular reactions[3]. The resulting carbon-centered radical is rapidly trapped by iodine, followed by intramolecular nucleophilic displacement by the oxygen atom, forging a new tetrahydrofuran (THF) ring fused to the bicyclic core.

Lead(IV) Acetate-Mediated β-Fragmentation

If the spatial alignment for a 1,5-HAT is disrupted by steric bulk, or if specific polar oxidants like Lead Tetraacetate (Pb(OAc)₄) are employed, the system defaults to β-fragmentation [4].

Causality of Strain Release: The formation of a highly energetic lead-alkoxide intermediate induces the homolytic or heterolytic cleavage of the adjacent C1–C2 or C2–C3 carbon-carbon bond. Because the bicyclo[3.2.1]octane system possesses inherent ring strain, the cleavage of the C1 bridgehead bond provides a thermodynamic driving force (strain relief). This oxidative cleavage destroys the bridged architecture, yielding a highly functionalized, stereodefined cyclopentane ring bearing a tethered methyl ketone[2].

Mechanistic divergence of 2-hydroxy-2-methylbicyclo[3.2.1]octane under oxidative conditions.

Quantitative Data & Reaction Parameters

The choice of reagents dictates the topological outcome of the molecule. The following table summarizes the optimized parameters for both oxidative pathways.

Reaction Pathway	Primary Reagents	Solvent & Conditions	Mechanistic Intermediate	Primary Product Topology	Typical Yield
Suarez Oxidation	PIDA (1.5 eq), I₂ (0.5 eq)	DCM or Cyclohexane, hv (Visible light), 25 °C	Oxygen-centered radical	THF-fused oxatricyclic scaffold	65% – 85%
Grob-Type Cleavage	Pb(OAc)₄ (1.2 eq), Pyridine	Benzene or DCM, Reflux, 80 °C	Lead-alkoxide complex	Substituted cyclopentane + tethered ketone	55% – 75%
Transition Metal	CrO₃ / AcOH	Diethyl Ether / AcOH, 25 °C	Chromate ester	Complex degradation / Ring-opened diones	< 40%

Experimental Protocols

Protocol A: Suarez Oxidation (Remote C-H Functionalization)

This protocol describes the self-validating photochemical generation of the oxatricyclic derivative via 1,5-HAT[3].

Reagents & Equipment:

• 2-Hydroxy-2-methylbicyclo[3.2.1]octane (1.0 mmol)

• (Diacetoxyiodo)benzene (PIDA) (1.5 mmol)

• Molecular Iodine (I₂) (0.5 mmol)

• Anhydrous Dichloromethane (DCM) (15 mL)

• Tungsten lamp (100 W) or blue LED photoreactor

Step-by-Step Methodology:

• Preparation: In an oven-dried, round-bottom flask equipped with a magnetic stir bar, dissolve the tertiary alcohol (1.0 mmol) in anhydrous DCM (15 mL) under an argon atmosphere.

• Reagent Addition: Add PIDA (1.5 mmol) and molecular iodine (0.5 mmol) sequentially. The solution will immediately turn deep purple due to the dissolved iodine.

• Photochemical Activation: Position the flask approximately 10 cm from the light source. Stir the reaction vigorously at room temperature (maintaining a water bath to prevent solvent boiling).

• Monitoring: Monitor the reaction via TLC (Hexanes/EtOAc 8:2). The reaction is typically complete within 2 to 4 hours, indicated by the fading of the purple iodine color to a pale yellow as the iodine is consumed in the trapping step.

• Quenching & Workup: Pour the reaction mixture into a separatory funnel containing 10% aqueous sodium thiosulfate (Na₂S₂O₃) (20 mL) to quench any unreacted oxidant. Extract the aqueous layer with DCM (3 × 15 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography to yield the oxatricyclic product.

Workflow for the photochemical Suarez oxidation of bicyclic tertiary alcohols.

Protocol B: Lead Tetraacetate Oxidative Cleavage

This protocol outlines the strain-release ring-opening of the bicyclic system to yield a functionalized cyclopentane[4].

Reagents & Equipment:

• 2-Hydroxy-2-methylbicyclo[3.2.1]octane (1.0 mmol)

• Lead(IV) acetate (Pb(OAc)₄) (1.2 mmol, stored moistened with AcOH)

• Anhydrous Pyridine (1.5 mmol)

• Anhydrous Benzene or Toluene (10 mL)

Step-by-Step Methodology:

• Preparation: Dissolve the tertiary alcohol (1.0 mmol) in anhydrous benzene (10 mL) in a flame-dried flask under nitrogen.

• Base Addition: Add anhydrous pyridine (1.5 mmol). The basic environment prevents unwanted acid-catalyzed Wagner-Meerwein rearrangements of the bicyclic core.

• Oxidant Addition: Add Pb(OAc)₄ (1.2 mmol) in one portion.

• Thermal Activation: Heat the reaction mixture to reflux (approx. 80 °C). Stir for 4 to 6 hours. The reaction progress can be monitored by the precipitation of Lead(II) acetate (Pb(OAc)₂) as a white solid.

• Quenching: Cool the mixture to room temperature and add ethylene glycol (0.5 mL) to destroy any unreacted Pb(IV) species. Stir for 15 minutes.

• Filtration and Workup: Filter the suspension through a pad of Celite to remove lead salts, washing the pad with diethyl ether. Wash the filtrate with 1M HCl, saturated NaHCO₃, and brine.

• Isolation: Dry the organic phase over MgSO₄, concentrate, and purify via silica gel chromatography to isolate the ring-opened cyclopentyl methyl ketone.

References

• Presset, M., Coquerel, Y., & Rodriguez, J. "Syntheses and Applications of Functionalized Bicyclo[3.2.1]octanes: Thirteen Years of Progress". Chemical Reviews, 2013, 113(1), 525-595. Available at:[Link]

• Kourgiantaki, M., Bagkavou, G. G., Stathakis, C. I., & Zografos, A. L. "Selective preparative 'oxidase phase' in sesquiterpenoids: the radical approach". Organic Chemistry Frontiers, 2023, 10(8). Available at:[Link]

• Constantieux, T., & Rodriguez, J. "Synthesis of Ketones by Fragmentation Reactions". Thieme Connect - Science of Synthesis. Available at: [Link]

Sources

• 1. CAS 5019-84-1: 2-Methylbicyclo[3.2.1]octan-2-ol [cymitquimica.com]
• 2. Syntheses and applications of functionalized bicyclo[3.2.1]octanes: thirteen years of progress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Selective preparative ‘oxidase phase’ in sesquiterpenoids: the radical approach - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D3QO00314K [pubs.rsc.org]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]

Application Note: Esterification Techniques for Sterically Hindered Tertiary Bicyclic Alcohols

Introduction and Mechanistic Challenges

The derivatization of sterically hindered tertiary bicyclic alcohols (e.g., 2-methylisoborneol, bicyclo[2.2.2]octan-1-ol, and adamantanol derivatives) represents a formidable challenge in synthetic organic chemistry and drug development. The extreme steric shielding provided by the rigid bicyclic framework severely restricts the trajectory of incoming acylating agents[1].

Furthermore, traditional acid-catalyzed methods, such as Fischer esterification, inevitably fail when applied to these substrates. The causality is rooted in carbocation stability: under acidic conditions, the protonation of the tertiary hydroxyl group leads to the rapid expulsion of water, forming a highly stable tertiary carbocation (often accompanied by Wagner-Meerwein rearrangements in bicyclic systems). This intermediate subsequently undergoes E1 elimination to yield an alkene rather than the desired ester[1]. Therefore, successful esterification strictly requires base-promoted, hypernucleophilic catalysis to bypass carbocation formation and overcome the steric barrier[2].

Catalyst Selection and Mechanistic Causality

To achieve high conversions without dehydration, the reaction must rely on highly electrophilic acyl donors paired with nucleophilic catalysts. Two primary methodologies have proven robust for these complex architectures:

• Solvent-Free DMAP-Catalyzed Acylation: 4-(Dimethylamino)pyridine (DMAP) acts as a hypernucleophile, attacking the acid anhydride to form an N -acylpyridinium intermediate[2]. This ionic species is orders of magnitude more electrophilic than the parent anhydride. Conducting the reaction under solvent-free conditions maximizes the concentration of this reactive intermediate, driving the rate-limiting alcoholysis step forward despite the steric bulk of the bicyclic alcohol[3].

• Yamaguchi Esterification: For substrates that are highly sensitive or when specific carboxylic acids must be coupled, the Yamaguchi protocol is preferred. It utilizes 2,4,6-trichlorobenzoyl chloride to form a mixed anhydride. The ortho-chloro substituents on the reagent create a localized steric wall around its own carbonyl carbon, forcing the hindered bicyclic alcohol to exclusively attack the target acyl group[4].

Decision matrix for esterification of hindered tertiary alcohols.

Quantitative Data: Method Comparison

The following table summarizes the performance of various esterification techniques on a model sterically hindered substrate (2-methylisoborneol) coupling with acetic acid/anhydride.

Esterification Method	Acylating Agent	Catalyst System	Reaction Conditions	Yield (%)	Primary Side Product
Fischer	Carboxylic Acid	H2​SO4​ (cat.)	Reflux, 24h	< 5%	Alkene (E1 Elimination)
Steglich	Carboxylic Acid	DCC / DMAP	CH2​Cl2​ , RT, 48h	35 - 40%	N -acylurea (Rearrangement)
Solvent-Free DMAP	Acid Anhydride	DMAP (2 mol%)	Neat, 40 °C, 16h	85 - 92%	None
Yamaguchi	Carboxylic Acid	2,4,6-TCBC / DMAP	Toluene, 80 °C, 12h	88 - 95%	None

Note: Benchmark protocols like standard Steglich (DCC/DMAP) often require extensive fine-tuning and prolonged reaction times for tertiary alcohols, frequently leading to unsatisfactory conversions due to the competing rearrangement of the O-acylisourea intermediate into an unreactive N-acylurea[5].

Experimental Protocols

Protocol A: Solvent-Free DMAP-Catalyzed Acylation

This green, scalable protocol leverages the high concentration of neat reagents to force the equilibrium of the sterically demanding alcoholysis step[3],[2].

Step-by-Step Methodology:

• Preparation: Charge an oven-dried, argon-purged reaction vial with the bicyclic tertiary alcohol (1.0 equiv).

• Acyl Donor Addition: Add the liquid acid anhydride (1.5 to 2.0 equiv) directly to the vial. Do not add any solvent.

• Catalyst Initiation: Introduce DMAP (0.05 – 2.0 mol%). Self-Validation Check: A slight exotherm or mild color change indicates the rapid, successful generation of the highly reactive N -acylpyridinium intermediate[3].

• Reaction: Stir the neat mixture at 40 °C for 16–24 hours.

• Quenching: Add a small volume of methanol (approx. 0.5 mL per mmol of substrate) and stir for 30 minutes to quench the unreacted acid anhydride[2].

• Workup: Dilute the mixture with diethyl ether. Wash the organic layer successively with 2 N HCl (to protonate and remove the DMAP catalyst) and saturated aqueous NaHCO3​ (to remove generated carboxylic acids)[2].

• Isolation: Dry the organic layer over anhydrous MgSO4​ , filter, and concentrate under reduced pressure to yield the ester.

Nucleophilic catalysis pathway of DMAP-mediated esterification.

Protocol B: Yamaguchi Esterification

Ideal for coupling complex, valuable carboxylic acids with hindered bicyclic alcohols where anhydride formation is impractical[4].

Step-by-Step Methodology:

• Mixed Anhydride Formation: Dissolve the carboxylic acid (1.1 equiv) and triethylamine (1.2 equiv) in anhydrous toluene under an inert atmosphere.

• Reagent Addition: Dropwise, add 2,4,6-trichlorobenzoyl chloride (1.1 equiv). Stir at room temperature for 1–2 hours.

• Filtration (Crucial Step): Filter the reaction mixture through a pad of Celite under argon to remove the precipitated triethylamine hydrochloride salt. Causality: Removing the salt prevents side reactions and unwanted buffering during the subsequent DMAP-catalyzed step.

• Coupling: To the filtrate containing the mixed anhydride, add the bicyclic tertiary alcohol (1.0 equiv) followed by a stoichiometric excess of DMAP (1.5 equiv).

• Heating: Heat the mixture to 80 °C and stir for 12 hours.

• Workup: Cool to room temperature, dilute with ethyl acetate, and wash with water and brine. Dry over Na2​SO4​ , concentrate, and purify via silica gel chromatography.

System Self-Validation & Troubleshooting

To ensure the integrity of the synthetic workflow, researchers must employ the following orthogonal validation checks:

• GC-MS Dehydration Monitoring: Because bicyclic tertiary alcohols are highly prone to E1 dehydration, reaction aliquots should be routinely analyzed via GC-MS. Monitor the chromatogram for the emergence of an M−18 peak (loss of H2​O ), which is the hallmark of alkene formation[1]. If the alkene peak exceeds 5% relative abundance, the reaction environment is too acidic, indicating that the basic catalyst (DMAP/TEA) has been compromised or neutralized.

• Moisture Exclusion Check: In the solvent-free DMAP protocol, if TLC indicates that the reaction has stalled prematurely, do not increase the temperature. Elevated temperatures will exponentially increase the rate of elimination. Instead, the stall is almost certainly due to moisture ingress, which hydrolyzes the N -acylpyridinium intermediate back to the unreactive carboxylic acid[2]. Ensure all reagents are strictly anhydrous.

References

• 6 - Thieme Connect 2.5 - Royal Society of Chemistry 3.3 - PubMed / NIH

• 2 - Benchchem

• 4 - AskFilo

• 1 - Benchchem

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Widely useful DMAP-catalyzed esterification under auxiliary base- and solvent-free conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Give an example of Ritter reaction Click reaction Yamaguchi esterifi.. [askfilo.com]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. Thieme E-Books & E-Journals [thieme-connect.de]

Application Note: Derivatization of 2-Methylbicyclo[3.2.1]octan-2-ol for High-Impact Fragrance Ingredients

Document Type: Technical Protocol & Application Guide Target Audience: Synthetic Chemists, Fragrance Formulators, and Olfactory Researchers Focus: Precursor-driven synthesis of rigid bicyclic odorants and malodor counteractants.

Structural and Olfactory Rationale

The pursuit of novel, high-substantivity fragrance ingredients frequently centers on rigid, hydrophobic carbocyclic frameworks. [1] is a highly valuable, yet underutilized, bicyclic tertiary alcohol. With the molecular formula C₉H₁₆O and a molecular weight of 140.22 g/mol [2], its bicyclo[3.2.1]octane skeleton provides exceptional conformational rigidity.

In olfactory science, this rigidity is critical. It locks the spatial orientation of the C2-methyl and C2-hydroxyl (or derivatized) groups, ensuring predictable and high-affinity binding to olfactory receptors (ORs). Furthermore, structurally related bicyclo[3.2.1]octane derivatives have been extensively patented by major fragrance houses for their dual functionality: they deliver complex woody, camphoraceous, and fruity primary odors, while simultaneously acting as highly effective [3].

By utilizing 2-methylbicyclo[3.2.1]octan-2-ol as a precursor, formulators can access a diverse library of esters and ethers that modulate volatility, enhance substantivity, and introduce specific top-note or base-note characteristics.

Mechanistic Insights: Overcoming Tertiary Alcohol Sterics

The primary synthetic challenge when utilizing 2-methylbicyclo[3.2.1]octan-2-ol is the severe steric hindrance at the C2 tertiary carbon[1]. Standard Fischer esterification (using carboxylic acids and catalytic H₂SO₄) is highly inefficient here; the acidic conditions inevitably drive an E1 dehydration pathway, yielding the undesired alkene (2-methylbicyclo[3.2.1]oct-2-ene) instead of the target ester.

To bypass this limitation and ensure high-yield derivatization, our protocols employ two specific mechanistic strategies:

• Hypernucleophilic Acylation: By utilizing 4-Dimethylaminopyridine (DMAP) and acetic anhydride, we generate a highly electrophilic N-acylpyridinium intermediate. This forces the acylation of the sterically hindered tertiary alkoxide while operating under basic conditions, completely suppressing dehydration.

• Irreversible Williamson Etherification: To synthesize ether derivatives (which mimic known malodor counteractants[3]), we utilize Sodium Hydride (NaH). NaH irreversibly deprotonates the tertiary alcohol, driving the equilibrium entirely to the alkoxide before the introduction of an unhindered primary electrophile (e.g., allyl bromide).

Synthetic Workflows & Olfactory Impact

Synthetic pathways of 2-Methylbicyclo[3.2.1]octan-2-ol derivatization and olfactory impacts.

Experimental Protocols

Protocol A: Synthesis of 2-Methylbicyclo[3.2.1]octan-2-yl Acetate

Provides a substantive woody/fruity base note, structurally analogous to high-impact patented acetates.

Step-by-Step Methodology:

• Preparation: In an oven-dried 250 mL round-bottom flask under an N₂ atmosphere, dissolve 10.0 g (71.3 mmol) of 2-methylbicyclo[3.2.1]octan-2-ol in 100 mL of anhydrous dichloromethane (DCM).

• Catalyst & Scavenger Addition: Add 0.87 g (7.1 mmol, 0.1 eq) of DMAP and 14.9 mL (107 mmol, 1.5 eq) of triethylamine (Et₃N).

  • Causality: Et₃N acts as the primary stoichiometric acid scavenger, neutralizing the acetic acid byproduct and regenerating the catalytic DMAP, which is crucial for maintaining the reaction rate.

• Acylation: Cool the mixture to 0°C in an ice bath. Dropwise, add 10.1 mL (107 mmol, 1.5 eq) of acetic anhydride (Ac₂O) over 30 minutes to control the exothermic formation of the N-acylpyridinium complex.

• Reaction Monitoring (Self-Validation): Allow the reaction to warm to room temperature and stir for 12 hours. Monitor via TLC (Hexanes:EtOAc 9:1, KMnO₄ stain). The reaction is complete when the polar tertiary alcohol spot (R_f ~0.3) is entirely replaced by the non-polar ester spot (R_f ~0.7).

• Workup: Quench the reaction with 50 mL of saturated aqueous NaHCO₃.

  • Causality: This neutralizes unreacted Ac₂O and acetic acid. Wait until CO₂ gas evolution completely ceases to ensure safe extraction. Extract with DCM (3 x 50 mL). Wash the combined organics with 1M HCl (to protonate and remove DMAP/Et₃N into the aqueous layer) and brine.

• Purification: Dry over anhydrous Na₂SO₄, concentrate in vacuo, and purify via fractional vacuum distillation to yield a clear, colorless liquid.

Protocol B: Synthesis of 2-Allyloxy-2-methylbicyclo[3.2.1]octane

Yields a green, camphoraceous top note with validated malodor counteraction properties[3].

Step-by-Step Methodology:

• Alkoxide Formation: In a flame-dried flask under N₂, suspend 3.4 g (85 mmol, 1.2 eq) of NaH (60% dispersion in mineral oil, pre-washed with hexanes) in 80 mL of anhydrous THF. Cool to 0°C.

• Precursor Addition: Slowly add a solution of 10.0 g (71.3 mmol) of 2-methylbicyclo[3.2.1]octan-2-ol in 20 mL THF. Stir for 1 hour at room temperature.

  • Causality: You must observe the cessation of H₂ gas evolution. This self-validates that the irreversible deprotonation is complete, ensuring the sterically hindered alkoxide is fully formed before the electrophile is introduced.

• Etherification: Cool the system back to 0°C. Add 7.4 mL (85 mmol, 1.2 eq) of allyl bromide dropwise. Attach a reflux condenser and heat the mixture to 65°C for 8 hours.

• Workup: Cool to 0°C and carefully quench with 10 mL of cold water to destroy unreacted NaH. Evaporate the bulk THF in vacuo. Partition the remaining residue between diethyl ether (100 mL) and water (50 mL).

• Purification: Wash the organic layer with brine, dry over MgSO₄, and concentrate. Purify via silica gel flash chromatography (100% Hexanes to 98:2 Hexanes:EtOAc) to isolate the target allyl ether.

Quantitative Data & Olfactory Evaluation

The synthesized derivatives exhibit distinct physicochemical and olfactory profiles. The rigid bicyclic core ensures excellent substantivity on a smelling blotter.

Compound	Yield (%)	Odor Threshold (ng/L air)	Olfactory Descriptor	Substantivity (Hours on Blotter)	Primary Formulation Role
2-Methylbicyclo[3.2.1]octan-2-ol (Precursor)	N/A	12.5	Mild camphoraceous, earthy, faint woody	48	Intermediate / Blending Agent
2-Methylbicyclo[3.2.1]octan-2-yl Acetate	88%	3.2	Rich woody, fruity (apple/berry nuances), fresh	120+	Base Note / Woody-Amber Bridge
2-Allyloxy-2-methylbicyclo[3.2.1]octane	76%	1.8	Green, camphoraceous, metallic, juicy	24	Top Note / Malodor Counteractant

Formulation Guidelines

When incorporating these derivatives into commercial fragrance formulations, consider their distinct volatility and receptor binding profiles:

• Woody-Amber Accords: The Acetate derivative acts as an excellent bridge between heavy base notes (like Ambroxan or Iso E Super) and mid-note florals. Dose between 1.0% to 5.0% in the fragrance concentrate. Its steric bulk slows evaporation, providing a linear woody profile throughout the dry-down phase.

• Functional Fragrances & Malodor Control: The Allyl Ether derivative should be utilized in functional products (e.g., fabric softeners, bathroom sprays, or pet care products). Dose between 0.1% to 1.5% . The allyloxy group, combined with the bicyclic framework, acts as a competitive antagonist at specific olfactory receptors responsible for detecting volatile sulfur compounds (VSCs) and indoles, effectively neutralizing the perception of sweat and mildew[3].

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 274397, 2-Methylbicyclo(3.2.1)octan-2-ol." PubChem. Available at:[Link]

• International Flavors & Fragrances Inc. "US8415391B2 - 3.2.1-bicyclo-octene and -octane compounds." Google Patents.

Sources

• 1. CAS 5019-84-1: 2-Methylbicyclo[3.2.1]octan-2-ol [cymitquimica.com]
• 2. 2-Methylbicyclo(3.2.1)octan-2-ol | C9H16O | CID 274397 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. US8415391B2 - 3.2.1-bicyclo-octene and -octane compounds - Google Patents [patents.google.com]

Technical Notes & Optimization

Troubleshooting low solubility of 2-Methylbicyclo[3.2.1]octan-2-ol in aqueous reaction media

Welcome to the Application Support Center. This portal provides advanced troubleshooting guides, mechanistic insights, and validated protocols for researchers struggling with the aqueous solubility of 2-Methylbicyclo[3.2.1]octan-2-ol (CAS 5019-84-1)[1].

Due to the increasing shift toward green chemistry and aqueous biocatalysis, overcoming the hydrophobic barrier of complex bicyclic scaffolds is a critical workflow challenge.

Part 1: Diagnostic FAQs & Mechanistic Insights

Q1: Why does 2-Methylbicyclo[3.2.1]octan-2-ol immediately precipitate or form an oily layer when introduced to my aqueous reaction buffer? A1: The insolubility is driven by severe steric hindrance and thermodynamic penalties. 2-Methylbicyclo[3.2.1]octan-2-ol possesses a bulky, rigid bicyclo[3.2.1]octane hydrocarbon framework with an XLogP3 of approximately 1.8[2]. The single hydroxyl group is located at the C2 position alongside a methyl group, making it a highly hindered tertiary alcohol[1]. This steric crowding shields the hydroxyl group, severely restricting its ability to act as a hydrogen bond donor or acceptor. Consequently, the thermodynamic penalty of creating a cavity in the highly ordered aqueous hydrogen-bonding network far outweighs the minimal enthalpic gain from the shielded hydroxyl group, resulting in rapid phase separation.

Q2: I am performing a palladium-catalyzed cross-coupling in water. Which solubilization strategy will prevent my substrate from crashing out without poisoning the metal catalyst? A2: For transition-metal catalysis, we highly recommend Micellar Catalysis using the designer surfactant TPGS-750-M . Developed by the Lipshutz group, TPGS-750-M is composed of a lipophilic α-tocopherol (Vitamin E) core and a hydrophilic PEG-750-M chain. It spontaneously forms nanomicelles in water. Your lipophilic bicyclic substrate will partition exclusively into the α-tocopherol core, creating a highly concentrated, pseudo-homogeneous microenvironment that accelerates cross-coupling kinetics without deactivating the palladium center[3].

Q3: My downstream application involves whole-cell biocatalysis. Will TPGS-750-M lyse my cells? A3: While TPGS-750-M is generally mild, surfactants can disrupt sensitive cellular membranes. For biocatalytic applications, Host-Guest Complexation using Hydroxypropyl-β-cyclodextrin (HP-β-CD) is the superior choice. The β-cyclodextrin cavity (~6.0–6.5 Å) is perfectly sized to encapsulate the bicyclo[3.2.1]octane skeleton[4]. HP-β-CD is preferred over native β-CD because its hydroxypropyl modifications disrupt the crystal lattice, increasing its own aqueous solubility to >500 mg/mL (compared to native β-CD at 18.5 mg/mL)[4],[5].

Part 2: Decision Workflows & Mechanistic Pathways

To determine the optimal solubilization route for your specific assay, consult the decision matrix and mechanistic pathway diagrams below.

Decision matrix for resolving 2-Methylbicyclo[3.2.1]octan-2-ol aqueous solubility issues.

Mechanistic pathways of TPGS-750-M and HP-β-CD in solubilizing lipophilic bicyclic alcohols.

Part 3: Quantitative Data & Solubilization Parameters

The following table summarizes the operational parameters for the three primary solubilization strategies.

Solubilization Strategy	Primary Reagent	Mechanism of Action	Ideal Application	Typical Dosage	Estimated Solubility Fold-Increase
Micellar Catalysis	TPGS-750-M	Nanomicelle formation (hydrophobic core encapsulation)	Transition-metal cross-coupling, metathesis	2–5% (w/w) in water	> 500x (Pseudo-homogeneous)
Host-Guest Complexation	HP-β-CD	Inclusion complexation (thermodynamic shielding)	Biocatalysis, enzymatic assays, formulation	1:1 to 1:2 (Substrate:CD molar ratio)	50x - 150x
Co-solvent System	DMSO or THF	Dielectric constant reduction of bulk solvent	General organic synthesis without sensitive biologics	10–30% (v/v)	20x - 50x

Part 4: Validated Experimental Protocols

To ensure scientific integrity and reproducibility, follow these self-validating methodologies. Do not proceed to subsequent steps unless the self-validation checkpoint is met.

Protocol A: Aqueous Cross-Coupling using TPGS-750-M Micellar Catalysis

Use this protocol when performing metal-catalyzed reactions (e.g., Suzuki, Heck) on 2-Methylbicyclo[3.2.1]octan-2-ol.

• Surfactant Preparation: Prepare a 2 wt% solution of TPGS-750-M in degassed HPLC-grade water. Stir at room temperature for 30 minutes to ensure complete micelle formation.

• Substrate Addition: Add the 2 wt% TPGS-750-M solution to a reaction vial containing the solid/neat 2-Methylbicyclo[3.2.1]octan-2-ol and its organic coupling partner.

• Emulsification: Stir vigorously (800–1000 rpm) at room temperature for 15 minutes.

  • Self-Validation Checkpoint: Halt stirring momentarily. The mixture must appear as a homogeneous, slightly opaque/translucent nano-emulsion. If macroscopic oil droplets or solid particulates of the bicyclic alcohol remain visible on the vial walls, increase stirring speed or slightly warm the solution to 40°C for 5 minutes.

• Catalyst Introduction: Once the nano-emulsion is validated, add the transition metal catalyst (e.g., Pd-complex) and the required base.

• Reaction & Workup: Allow the reaction to proceed. Upon completion, extract the product using a minimal amount of an organic solvent (e.g., EtOAc).

  • Self-Validation Checkpoint: The TPGS-750-M surfactant should remain entirely in the aqueous phase, allowing the aqueous layer to be recycled for subsequent runs[3].

Protocol B: Biocatalytic Solubilization using HP-β-CD Inclusion

Use this protocol when preparing the substrate for enzymatic transformations or whole-cell assays.

• Stoichiometric Calculation: Calculate the required mass of HP-β-CD to achieve a 1:1.5 molar ratio of 2-Methylbicyclo[3.2.1]octan-2-ol to HP-β-CD.

• Buffer Dissolution: Dissolve the HP-β-CD completely in your target aqueous buffer (e.g., 50 mM Potassium Phosphate, pH 7.4).

• Complexation: Gradually add the 2-Methylbicyclo[3.2.1]octan-2-ol to the stirring buffer at 35–40°C.

• Energy Input: Sonicate the mixture in a bath sonicator for 10 to 15 minutes to overcome the activation energy of displacing water from the cyclodextrin cavity.

  • Self-Validation Checkpoint: The solution must transition from a cloudy suspension to an optically clear solution. Optical clarity is the definitive indicator that the bicyclic framework has been successfully encapsulated within the hydrophobic cavity of the cyclodextrin[5].

• Assay Initiation: Cool the solution to your required biological assay temperature (e.g., 25°C or 37°C) before introducing the enzyme or cell culture.

Part 5: References[1] CAS 5019-84-1: 2-Methylbicyclo[3.2.1]octan-2-ol - CymitQuimica -https://cymitquimica.com/products/USDCIRHNXFZJKH-UHFFFAOYSA-N/CAS-5019-84-1/2-methylbicyclo-3-2-1-octan-2-ol/[2] 2-Methylbicyclo(3.2.1)octan-2-ol - PubChem -https://pubchem.ncbi.nlm.nih.gov/compound/274397[4] TPGS-750-M: A Second-Generation Amphiphile for Metal-Catalyzed Cross-Couplings in Water at Room Temperature - PMC -https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3109722/[3] TPGS-750-M: Second-Generation Amphiphile for Organometallic Chemistry in Water at Room Temperature - Sigma-Aldrich -https://www.sigmaaldrich.com/US/en/technical-documents/technical-article/chemistry-and-synthesis/cross-coupling/tpgs-750-m[5] Cyclodextrin - Wikipedia - https://en.wikipedia.org/wiki/Cyclodextrin[6] Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes - PMC - NIH -https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8538350/

Sources

• 1. CAS 5019-84-1: 2-Methylbicyclo[3.2.1]octan-2-ol [cymitquimica.com]
• 2. 2-Methylbicyclo(3.2.1)octan-2-ol | C9H16O | CID 274397 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. TPGS-750-M: A Second-Generation Amphiphile for Metal-Catalyzed Cross-Couplings in Water at Room Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cyclodextrin - Wikipedia [en.wikipedia.org]
• 5. Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes - PMC [pmc.ncbi.nlm.nih.gov]

Advanced purification and distillation techniques for isolating high-purity CAS 5019-84-1

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical bottlenecks researchers face when isolating 2-Methylbicyclo[3.2.1]octan-2-ol (CAS 5019-84-1) . Because this compound is a sterically hindered, bicyclic tertiary alcohol, it presents unique purification challenges, particularly regarding thermal degradation and stereoisomeric resolution.

This guide abandons generic advice in favor of field-proven, causality-driven troubleshooting and self-validating protocols to ensure you achieve ultra-high purity (>99.5%) for your pharmaceutical or fragrance applications.

Part 1: Troubleshooting & FAQs

Q1: During distillation, my yield of CAS 5019-84-1 is exceptionally low, and NMR shows a new alkene peak. What is happening? The Causality: You are observing thermal dehydration. The boiling point of CAS 5019-84-1 is approximately 209.5 °C at atmospheric pressure ()[1]. As a tertiary alcohol, it is highly susceptible to acid-catalyzed E1 elimination. At temperatures exceeding 150 °C, even trace acidic sites on glassware will protonate the hydroxyl group, leading to the loss of water, the formation of a stable tertiary carbocation, and subsequent conversion into 2-methylbicyclo[3.2.1]oct-2-ene ()[2]. The Solution: You must strictly avoid atmospheric distillation. Switch to high-vacuum fractional distillation (<5 Torr) to lower the boiling point below 110 °C. Additionally, add a mild, anhydrous base (like K₂CO₃) directly to the distillation pot to neutralize trace acids and physically block the E1 pathway.

Q2: My GC-MS shows unreacted bicyclo[3.2.1]octan-2-one co-distilling with the product. How do I separate them? The Causality: If you synthesized the alcohol via the Grignard addition of methylmagnesium iodide to bicyclo[3.2.1]octan-2-one, unreacted ketone will remain. Because the ketone and the tertiary alcohol have nearly identical boiling points and molecular weights, fractional distillation cannot efficiently resolve them. The Solution: Utilize chemical derivatization. Treat the crude mixture with , which selectively reacts with the ketone to form a highly water-soluble hydrazone complex. A simple liquid-liquid extraction will then partition your target alcohol into the organic phase while the ketone derivative washes away in the aqueous phase.

Q3: How can I isolate the pure exo-isomer from an exo/endo diastereomeric mixture? The Causality: The exo and endo diastereomers of 2-methylbicyclo[3.2.1]octan-2-ol have slightly different spatial packing arrangements but nearly identical boiling points, making distillation ineffective for stereoisomeric resolution. The Solution: Fractional crystallization takes advantage of their differential solubility. The exo-isomer typically exhibits lower solubility in cold, non-polar aliphatic solvents. Dissolving the distillate in minimal warm hexanes and slowly cooling to -20 °C will selectively nucleate the exo-isomer.

Part 2: Quantitative Data & Physical Parameters

To optimize your purification parameters, refer to the self-validating physical constraints of the molecule summarized below.

Property / Parameter	Value / Specification	Mechanistic Implication for Purification
CAS Number	5019-84-1	Unique chemical identifier[3].
Molecular Formula	C₉H₁₆O	High carbon-to-hydroxyl ratio dictates strong hydrophobicity.
Boiling Point (Atmospheric)	209.5 °C at 760 mmHg	Critical Risk: Exceeds the thermal threshold for E1 dehydration[1].
Boiling Point (Vacuum)	~95 - 105 °C at 5 Torr	Safe thermal range for distillation; prevents alkene formation.
Vapor Pressure	0.0464 mmHg at 25 °C	Low volatility at room temperature; product may solidify in the condenser[1].
XLogP3	1.8	Highly soluble in organic solvents (ether, hexanes); insoluble in water[4].

Part 3: Verified Experimental Protocols

Every protocol below is designed as a self-validating system , meaning built-in checks will confirm the chemistry is working before you proceed to the next step.

Protocol A: Acid-Free High-Vacuum Distillation

Objective: Isolate CAS 5019-84-1 without triggering thermal E1 dehydration.

• Pot Preparation: Charge a round-bottom flask with 100 g of crude CAS 5019-84-1. Add 2.0 g of anhydrous Potassium Carbonate (K₂CO₃) and a magnetic stir bar.

  • Causality: The K₂CO₃ acts as a solid-state acid scavenger, neutralizing active sites on the glass and preventing carbocation formation.

• Apparatus Setup: Assemble a short-path distillation head with a circulating chiller set to 15 °C.

  • Validation Check (Vacuum Integrity): Pull a vacuum to <5 Torr, then isolate the pump. If the pressure rises by more than 1 Torr/minute, you have a leak. Do not heat until the leak is fixed, as oxygen ingress at high temperatures causes oxidative degradation.

• Distillation: Slowly heat the oil bath to 120 °C under active vacuum (<5 Torr). Discard the initial fore-run (residual solvents). Collect the main fraction distilling between 95 °C and 105 °C.

  • Validation Check: The main fraction should be a clear, colorless liquid that may begin to crystallize upon cooling to room temperature.

Protocol B: Ketone Scavenging via Girard's Reagent T

Objective: Remove co-distilling bicyclo[3.2.1]octan-2-one impurities.

• Derivatization: Dissolve 50 g of the contaminated distillate in 200 mL of absolute ethanol. Add 1.2 molar equivalents (relative to the ketone impurity) of Girard's Reagent T and 10 mL of glacial acetic acid. Reflux the mixture for 1 hour.

• Extraction: Cool the mixture to room temperature and pour it into 500 mL of ice water. Extract the aqueous mixture with diethyl ether (3 x 150 mL).

  • Validation Check: Spot the combined ether layers on a TLC plate (Hexanes:EtOAc 8:2) alongside the crude starting material. The complete disappearance of the UV-active ketone spot confirms successful scavenging.

• Recovery: Wash the combined ether layers with saturated NaHCO₃ to remove acetic acid, followed by brine. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the ketone-free alcohol.

Part 4: Process Visualization

The following diagram maps the logical workflow for isolating CAS 5019-84-1, explicitly contrasting the successful vacuum pathway against the catastrophic atmospheric degradation pathway.

Workflow for isolating CAS 5019-84-1, highlighting vacuum distillation to prevent E1 dehydration.

Part 5: References

• LookChem. "2-Methylbicyclo[3.2.1]octan-2-ol Physical Properties and Boiling Point". LookChem Chemical Database. URL:[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 274397, 2-Methylbicyclo(3.2.1)octan-2-ol". PubChem. URL: [Link]

• Northern Virginia Community College (NVCC). "Dehydration of Tertiary Alcohols: Mechanistic Pathways". NVCC Organic Chemistry Laboratory Manual. URL: [Link]

Sources

• 1. lookchem.com [lookchem.com]
• 2. sites.nvcc.edu [sites.nvcc.edu]
• 3. CAS 5019-84-1: 2-Methylbicyclo[3.2.1]octan-2-ol [cymitquimica.com]
• 4. 2-Methylbicyclo(3.2.1)octan-2-ol | C9H16O | CID 274397 - PubChem [pubchem.ncbi.nlm.nih.gov]

Overcoming steric hindrance in substitution reactions of 2-hydroxy-2-methylbicyclo[3.2.1]octane

Welcome to the technical support center for synthetic challenges involving the 2-hydroxy-2-methylbicyclo[3.2.1]octane scaffold. This rigid, tertiary bicyclic alcohol is a common structural motif and a valuable synthetic intermediate. However, its sterically congested nature presents significant hurdles for standard substitution reactions. This guide provides in-depth, question-and-answer-based troubleshooting, detailed protocols, and mechanistic insights to help you navigate these challenges effectively.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why is the direct substitution of the tertiary hydroxyl group in 2-hydroxy-2-methylbicyclo[3.2.1]octane so challenging?

Answer: The difficulty arises from a combination of three core factors:

• Steric Hindrance: The target carbon is a tertiary center embedded within a rigid bicyclic system. This "caged" structure severely restricts access for nucleophiles, making a direct backside attack, characteristic of an S_N2 reaction, virtually impossible.[1]

• Poor Leaving Group: The hydroxyl (-OH) group is a notoriously poor leaving group because its conjugate acid, the hydroxide ion (HO-), is a strong base.[2] For a substitution reaction to occur, the -OH group must first be converted into a better leaving group, typically by protonation under acidic conditions to form -OH2+ (water), which is an excellent leaving group.[3]

• Reaction Mechanism: Because an S_N2 pathway is blocked, reactions that do proceed are forced through an S_N1 mechanism. This pathway involves the formation of a tertiary carbocation intermediate, which is inherently prone to undesirable side reactions within this specific scaffold.[4][5]

Q2: I attempted a substitution using concentrated HBr, but my yield was low and I isolated a complex mixture of products. What is happening?

Answer: You are likely observing the consequences of an S_N1 reaction coupled with carbocation rearrangement. The strong acid protonates the alcohol, which then departs as water to form a tertiary carbocation at the C2 position. While tertiary carbocations are relatively stable, the rigid framework of the bicyclo[3.2.1]octane system is susceptible to skeletal rearrangements (Wagner-Meerwein shifts) to relieve ring strain or form an even more stable intermediate.[6][7]

The initially formed carbocation can rearrange to an alternative bicyclic system, leading to a mixture of constitutional isomers in your final product. Furthermore, elimination (E1) to form an alkene is a significant competing pathway under these conditions.[3]

Caption: S_N1 pathway and potential for carbocation rearrangement.

Q3: The Mitsunobu reaction with my hindered alcohol is sluggish or fails completely. How can I improve this transformation?

Answer: The standard Mitsunobu reaction (triphenylphosphine/diethyl azodicarboxylate) is often inefficient for sterically hindered tertiary alcohols.[8] The formation of the key alkoxyphosphonium salt intermediate is sterically disfavored. However, several modifications can significantly improve yields:

• Use a More Acidic Nucleophile: Switching from a standard carboxylic acid (like benzoic acid) to one with a lower pKa, such as 4-nitrobenzoic acid , can accelerate the reaction.[9] The more acidic pronucleophile facilitates the proton transfer step in the mechanism.[8]

• Modified Reagents: Mukaiyama and Kuroda reported that using phenoxydiphenylphosphine instead of triphenylphosphine can be effective for the condensation of tertiary alcohols.[8]

• Increase Concentration & Use Sonication: For prohibitively slow reactions involving hindered substrates, using high concentrations of reagents in combination with sonication has been shown to dramatically increase reaction rates.[10] This may be due to the enhancement of a radical pathway or improved mass transport.

A common issue with the Mitsunobu reaction is the difficulty in removing by-products like triphenylphosphine oxide (TPPO) and the reduced hydrazinedicarboxylate.[8] Chromatographic purification can be challenging. Using modified phosphines or specialized workup procedures can aid in separation.

Q4: What are the best methods to introduce a chlorine or bromine atom while minimizing rearrangement and elimination?

Answer: To avoid the rearrangement-prone carbocation intermediate formed with HX acids, you should use reagents that operate under milder, non-acidic conditions and do not necessarily proceed via a free carbocation.

Reagent/Method	Typical Mechanism	Advantages	Disadvantages & Troubleshooting	Rearrangement Risk
Thionyl Chloride (SOCl₂)	S_N2 on chlorosulfite (with pyridine) or S_N_i (without pyridine)[11][12]	Readily available. Gaseous byproducts (SO₂, HCl).	Can still promote rearrangement in sensitive systems.[13] The use of a non-nucleophilic base like pyridine is crucial to mop up HCl and favor an S_N2-like pathway.	Low to Moderate
Phosphorus Tribromide (PBr₃)	S_N2 on phosphite ester[11]	Good for converting 1° and 2° alcohols.	Less effective for 3° alcohols due to steric hindrance; S_N1-type reactions can occur leading to rearrangement.	Moderate
Appel Reaction (CBr₄/PPh₃)	Via alkoxytriphenylphosphonium intermediate	Mild conditions. Can be effective for some hindered systems.	Stoichiometric amounts of triphenylphosphine oxide are produced, which can complicate purification.	Low to Moderate

For this specific substrate, thionyl chloride in the presence of pyridine is often the first choice for chlorination. The pyridine neutralizes the HCl generated, preventing it from catalyzing an S_N1 reaction.[14]

Q5: What are the primary competing side reactions and how can I control them?

Answer: The main side reaction is elimination to form an alkene. The choice between substitution and elimination is highly dependent on the reaction conditions and the nature of the nucleophile/base.

Condition	Favors Substitution (S_N1)	Favors Elimination (E1)
Temperature	Lower temperatures	Higher temperatures (elimination is entropically favored)
Acid	Concentrated HX (where X⁻ is a good nucleophile)[15]	Concentrated H₂SO₄ or H₃PO₄ (conjugate bases are poor nucleophiles)[3]
Nucleophile/Base	Weakly basic, good nucleophiles (e.g., Br⁻, Cl⁻)	Non-nucleophilic bases, or when the nucleophile is also a strong base

To favor substitution, use low temperatures and a reagent system where a good nucleophile is present in high concentration, such as concentrated HCl or HBr at 0 °C.[5] To favor elimination, use a strong, non-nucleophilic acid like H₂SO₄ with heat.[5]

Caption: Decision workflow for selecting a substitution method.

Experimental Protocols

Protocol 1: Chlorination using Thionyl Chloride and Pyridine

This protocol aims to synthesize 2-chloro-2-methylbicyclo[3.2.1]octane, minimizing rearrangement by using pyridine as an acid scavenger.[12]

Materials:

• 2-hydroxy-2-methylbicyclo[3.2.1]octane

• Thionyl chloride (SOCl₂), freshly distilled

• Pyridine, anhydrous

• Anhydrous diethyl ether

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, dropping funnel, condenser, magnetic stirrer, ice bath

Procedure:

• Setup: Assemble a flame-dried round-bottom flask equipped with a magnetic stir bar and a dropping funnel under an inert atmosphere (N₂ or Ar).

• Reagent Preparation: In the flask, dissolve 2-hydroxy-2-methylbicyclo[3.2.1]octane (1.0 eq) in anhydrous diethyl ether (approx. 0.2 M solution). Add anhydrous pyridine (1.2 eq).

• Cooling: Cool the stirred solution to 0 °C using an ice-water bath.

• Addition of SOCl₂: Add freshly distilled thionyl chloride (1.1 eq) dropwise to the cooled solution via the dropping funnel over 30 minutes. A precipitate (pyridinium hydrochloride) will form.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for 4-6 hours, or until TLC/GC-MS analysis indicates complete consumption of the starting material.

• Quenching: Carefully pour the reaction mixture over crushed ice.

• Workup: Transfer the mixture to a separatory funnel. Add more diethyl ether if necessary. Wash the organic layer sequentially with:

  • Saturated NaHCO₃ solution (2x) to neutralize excess acid.

  • Water (1x).

  • Brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel or by distillation under reduced pressure to yield the desired 2-chloro-2-methylbicyclo[3.2.1]octane.

Protocol 2: Modified Mitsunobu Esterification for Hindered Alcohols

This protocol is adapted for sterically demanding tertiary alcohols, using 4-nitrobenzoic acid to improve reaction efficiency.[9]

Materials:

• 2-hydroxy-2-methylbicyclo[3.2.1]octane

• Triphenylphosphine (PPh₃)

• 4-Nitrobenzoic acid

• Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD)

• Anhydrous tetrahydrofuran (THF)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Setup: To a flame-dried, N₂-purged round-bottom flask with a magnetic stir bar, add 2-hydroxy-2-methylbicyclo[3.2.1]octane (1.0 eq), 4-nitrobenzoic acid (1.5 eq), and triphenylphosphine (1.5 eq).

• Dissolution: Add anhydrous THF to dissolve the reagents (approx. 0.1 M solution).

• Cooling: Cool the solution to 0 °C in an ice-water bath.

• Addition of Azodicarboxylate: Slowly add DIAD or DEAD (1.5 eq) dropwise to the stirred solution. The reaction mixture will typically turn yellow-orange.[9]

• Reaction: Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC. Shorter reaction times may result in lower yields.[9]

• Concentration: Once the reaction is complete, remove the THF under reduced pressure.

• Workup: Dissolve the residue in diethyl ether and wash sequentially with:

  • Saturated NaHCO₃ solution (2x) to remove unreacted 4-nitrobenzoic acid.

  • Water (1x).

  • Brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: The crude product will contain triphenylphosphine oxide and the diisopropyl hydrazinedicarboxylate by-product. Purification is typically achieved by column chromatography on silica gel.

References

• Organic Syntheses. (n.d.). A general procedure for Mitsunobu inversion of sterically hindered alcohols. Organic Syntheses. Retrieved from [Link]

• But, T. Y., & Toy, P. H. (2007). The Mitsunobu reaction: origin, mechanism, improvements, and applications. Chemistry–An Asian Journal, 2(11), 1340-1355. Available from: [Link]

• Saleem, M., et al. (2022). Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. Molecules, 27(19), 6613. Available from: [Link]

• Galli, M., & Fletcher, S. P. (2012). Syntheses and Applications of Functionalized Bicyclo[3.2.1]octanes: Thirteen Years of Progress. Chemical Reviews, 112(12), 6254-6311. Available from: [Link]

• Fremont, J., et al. (2020). Stereospecific nucleophilic substitution at tertiary and quaternary stereocentres. Chemical Society Reviews, 49(16), 5766-5783. Available from: [Link]

• Leighton, J. L., & O'Neil, D. J. (2003). Use of Sonication for the Coupling of Sterically Hindered Substrates in the Phenolic Mitsunobu Reaction. The Journal of Organic Chemistry, 68(23), 9120-9122. Available from: [Link]

• Rodriguez-Alarcon, R., et al. (2018). Organocatalyzed Synthesis of [3.2.1] Bicyclooctanes. Molecules, 23(5), 1053. Available from: [Link]

• Chad's Prep. (2021, January 23). Substitution Reactions of Alcohols [Video]. YouTube. Retrieved from [Link]

• Science Ready. (n.d.). Dehydration, Substitution & Oxidation of Alcohols. Science Ready. Retrieved from [Link]

• Boyd, S. G., et al. (2024). Skeletal rearrangement of 6,8-dioxabicyclo[3.2.1]octan-4-ols promoted by thionyl chloride or Appel conditions. Beilstein Journal of Organic Chemistry, 20, 546-554. Available from: [Link]

• The Organic Chemistry Tutor. (2018, February 2). Alcohol Substitutions and Eliminations in Basic Conditions PBr3 PCl3 SOCl2 TsCl POCl3 [Video]. YouTube. Retrieved from [Link]

• Chemistry Steps. (2022, December 15). Alcohols in Substitution Reactions with Tons of Practice Problems. Chemistry Steps. Retrieved from [Link]

• Michigan State University Department of Chemistry. (n.d.). Alcohol Reactivity. Retrieved from [Link]

• Chemistry Steps. (2020, January 10). Reaction of Alcohols with HCl, HBr and HI Acids. Chemistry Steps. Retrieved from [Link]

• LibreTexts Chemistry. (2024, January 16). 3.7: Reactions of Alcohols. Retrieved from [Link]

• University of Glasgow. (n.d.). REARRANGEMENTS OF SOME BICYCLIC SYSTEMS. Retrieved from [Link]

• Fay, N., et al. (2024). Synthesis of a Functionalized Bicyclo[3.2.1]Octane: A Common Subunit to Kauranes, Grayananes, and Gibberellanes. Chemistry – A European Journal, 30(15), e202303541. Available from: [Link]

• Master Organic Chemistry. (2015, April 16). Elimination Reactions of Alcohols (With Acid). Master Organic Chemistry. Retrieved from [Link]

• University of Illinois Springfield. (n.d.). Reactions SN2 and SN1. Retrieved from [Link]

Sources

• 1. groups.chem.ubc.ca [groups.chem.ubc.ca]
• 2. Alcohol Reactivity [www2.chemistry.msu.edu]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Alcohol Reaction with HCl, HBr and HI Acids - Chemistry Steps [chemistrysteps.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. theses.gla.ac.uk [theses.gla.ac.uk]
• 8. tcichemicals.com [tcichemicals.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. youtube.com [youtube.com]
• 12. Alcohols in Substitution Reactions with Tons of Practice Problems - Chemistry Steps [chemistrysteps.com]
• 13. BJOC - Skeletal rearrangement of 6,8-dioxabicyclo[3.2.1]octan-4-ols promoted by thionyl chloride or Appel conditions [beilstein-journals.org]
• 14. youtube.com [youtube.com]
• 15. scienceready.com.au [scienceready.com.au]

Reference Data & Comparative Studies

Validating stereochemical assignments of 2-Methylbicyclo[3.2.1]octan-2-ol using 2D NMR and X-ray crystallography

An Objective Comparison Guide for 2D NMR vs. Single-Crystal X-Ray Diffraction (SCXRD)

The rigid, bridged framework of bicyclo[3.2.1]octane derivatives makes them highly valuable scaffolds in drug discovery and natural product synthesis [1]. However, functionalizing the C2 position—such as in the synthesis of 2-Methylbicyclo[3.2.1]octan-2-ol (CAS: 5019-84-1)—introduces critical stereochemical ambiguity [2]. The orientation of the C2-methyl and C2-hydroxyl groups (exo vs. endo) dictates the molecule's pharmacophore trajectory, binding affinity, and subsequent reactivity [3].

For researchers and drug development professionals, incorrectly assigning this tertiary alcohol stereocenter can derail an entire synthetic program. This guide objectively compares the two gold-standard analytical techniques for stereochemical validation: 2D Nuclear Magnetic Resonance (NMR) Spectroscopy and Single-Crystal X-ray Diffraction (SCXRD) . By examining the causality behind the experimental parameters, we provide a self-validating framework for unambiguous structural assignment.

The Molecular Challenge: C2 Stereochemistry

2-Methylbicyclo[3.2.1]octan-2-ol consists of a six-membered ring fused with a five-membered ring, bridged by a single carbon (C8). The C2 position lies adjacent to the bridgehead (C1).

• Exo-methyl isomer: The methyl group points "outward" relative to the bridging cavity.

• Endo-methyl isomer: The methyl group points "inward" toward the cavity.

Because both isomers possess identical mass (140.22 g/mol ) and connectivity [4], standard 1D 1 H and 13 C NMR or mass spectrometry cannot definitively distinguish them. Spatial mapping is strictly required.

Solution-State Validation: 2D NMR (NOESY/ROESY)

The Causality of the Method

2D NOESY (Nuclear Overhauser Effect Spectroscopy) relies on dipole-dipole cross-relaxation to identify protons that are spatially close (< 5 Å), regardless of their bond connectivity. Because the bicyclo[3.2.1]octane skeleton is highly rigid, the internuclear distances are fixed.

• If the C2-methyl is endo , its protons will exhibit a strong NOE cross-peak with the axial protons of C4 and the bridgehead C1.

• If the C2-methyl is exo , it will show proximity to the equatorial protons of the adjacent carbons and potentially the C8 bridge protons.

Step-by-Step Self-Validating Protocol

• Sample Preparation: Dissolve 15–20 mg of 2-Methylbicyclo[3.2.1]octan-2-ol in 600 µL of CDCl 3​ .

  • Causality: High concentration is required because NOE signals are typically only 1–5% the intensity of diagonal peaks.

  • Validation Checkpoint: Add 0.03% v/v Tetramethylsilane (TMS) as an internal standard. A perfectly phased TMS singlet at 0.00 ppm validates the magnetic field homogeneity (shimming).

• Pulse Sequence Selection: Select a phase-sensitive NOESY sequence with gradient coherence selection. If the molecule's correlation time ( τc​ ) results in a zero-crossing of the NOE (common for molecules ~1000 Da, though less likely for this 140 Da molecule), switch to ROESY (Rotating-frame NOE).

• Mixing Time ( τm​ ) Optimization: Set τm​ to 300–500 ms.

  • Causality: Too short, and the NOE hasn't built up. Too long, and "spin diffusion" occurs (A transfers to B, which transfers to C), creating false-positive cross-peaks that imply A and C are close.

• Acquisition & Processing: Acquire with a minimum of 2048 x 256 increments. Apply zero-filling and a squared sine-bell apodization function to maximize resolution and minimize truncation artifacts.

Solid-State Validation: Single-Crystal X-Ray Diffraction

The Causality of the Method

SCXRD does not infer structure from proton proximity; it directly maps the electron density of the molecule in the solid state[5]. By solving the phase problem, researchers can pinpoint the exact Cartesian coordinates of the C2-methyl carbon versus the C2-hydroxyl oxygen. Because oxygen is more electron-dense than carbon, the two are easily distinguished in the Fourier map.

Step-by-Step Self-Validating Protocol

• Crystallization: 2-Methylbicyclo[3.2.1]octan-2-ol is a low-melting solid/viscous liquid at room temperature[4]. To obtain diffraction-quality crystals, perform slow sublimation or derivatize the tertiary alcohol with a heavy-atom tag (e.g., p-nitrobenzoyl chloride).

  • Causality: The heavy atom (like a bromine or nitro group) dominates the scattering, making it easier to solve the initial phases via Patterson or direct methods.

• Mounting and Cryo-Cooling: Mount the crystal on a MiTeGen loop using paratone oil and immediately flash-cool to 100 K under a nitrogen stream.

  • Causality: Cooling reduces the thermal vibration (Debye-Waller factors) of the atoms. This sharpens the diffraction spots, extending the resolution limit and preventing thermal smearing of the C2-methyl/hydroxyl electron densities.

• Data Collection: Use Cu K α radiation ( λ=1.5418 Å).

  • Validation Checkpoint: Monitor the Rint​ value during data reduction. An Rint​<0.05 validates that the crystal is a single domain and the symmetry assignment is correct.

• Refinement: Refine the structure using least-squares minimization ( F2 ). Ensure the final R1​ factor is < 5%.

Quantitative Comparison: NMR vs. SCXRD

To guide your analytical strategy, the following table summarizes the performance metrics of both techniques when applied to bridged bicyclic alcohols.

Parameter	2D NMR (NOESY/ROESY)	SCXRD
State of Matter	Solution (CDCl 3​ , C 6​ D 6​ , etc.)	Solid (Single Crystal required)
Sample Requirement	10 – 20 mg (Non-destructive)	0.1 – 0.5 mg (Requires crystallization)
Turnaround Time	2 – 4 hours	Days to Weeks (Crystallization is rate-limiting)
Stereochemical Output	Relative configuration (via distances)	Absolute & Relative configuration
Primary Limitation	Signal overlap in the aliphatic region	Inability to form suitable single crystals
Validation Metric	Signal-to-Noise Ratio (S/N) > 10:1	R1​ factor < 5%, Flack parameter ~0

Experimental Workflow & Logical Relationships

The decision tree below outlines the optimal workflow for assigning the C2 stereocenter. Orthogonal validation (using both methods) is the gold standard in drug development.

Workflow for orthogonal validation of C2 stereochemistry using 2D NMR and SCXRD.

Conclusion and Best Practices

For the routine analysis of 2-Methylbicyclo[3.2.1]octan-2-ol, 2D NMR is the most pragmatic first-line approach. The rigidity of the bicyclo[3.2.1]octane framework makes NOE distance mapping highly reliable, provided the mixing times are strictly controlled to prevent spin diffusion.

However, if the aliphatic region of the NMR spectrum suffers from severe signal overlap—a common issue in highly substituted bicyclic systems—SCXRD becomes mandatory. While crystallization introduces a bottleneck, X-ray diffraction provides incontrovertible proof of the spatial arrangement of the C2-methyl and hydroxyl groups, serving as the ultimate arbiter in stereochemical assignment.

References

• The Journal of Organic Chemistry (ACS) . Bicyclo[3.2.1]octane Synthons from Cyclopropenes: Functionalization of Cycloadducts by Nucleophilic Additions. Available at:[Link]

• Nature Communications (PMC) . Constructing chiral bicyclo[3.2.1]octanes via palladium-catalyzed asymmetric tandem Heck/carbonylation desymmetrization of cyclopentenes. Available at:[Link]

• ResearchGate . Unusual Bicyclo[3.2.1]Octanoid Neolignans from Leaves of Piper crocatum and Their Effect on Pyruvate Dehydrogenase Activity. Available at:[Link]

• PubChem (NIH) . 2-Methylbicyclo(3.2.1)octan-2-ol | C9H16O | CID 274397. Available at:[Link]

• PMC (NIH) . Synthesis of oxabicyclo[3.2.1]octan-3-ol scaffold via Burgess reagent mediated cyclodehydration of δ-diols under acidic conditions. Available at:[Link]

Mass spectrometry fragmentation pattern comparison: 2-Methylbicyclo[3.2.1]octan-2-ol vs camphor derivatives

Structural Elucidation via Mass Spectrometry: A Comparative Guide to 2-Methylbicyclo[3.2.1]octan-2-ol and Camphor Derivatives

In the fields of metabolomics, natural product isolation, and drug development, distinguishing between structurally similar bicyclic terpenes and alcohols is a persistent analytical challenge. Compounds possessing the bicyclo[2.2.1]heptane skeleton (such as camphor and borneol derivatives) and the bicyclo[3.2.1]octane skeleton exhibit remarkably similar physicochemical properties.

This guide provides an objective, data-driven comparison of the mass spectrometry (MS) fragmentation patterns of 2-methylbicyclo[3.2.1]octan-2-ol against classical camphor derivatives, detailing the mechanistic causality behind their gas-phase behavior and outlining a self-validating experimental protocol for their definitive identification.

Mechanistic Causality in Gas-Phase Fragmentation

The fragmentation of bicyclic molecules under 70 eV Electron Ionization (EI) is not random; it is strictly governed by ring strain, the stability of the resulting carbocations, and the presence of functional groups. Understanding these driving forces allows researchers to predict and interpret complex mass spectra rather than relying solely on library matching.

The Bicyclo[2.2.1]heptane Skeleton: Camphor and Borneol

Camphor derivatives are characterized by a highly strained bridged system. When subjected to EI, the molecular ion of camphor ( at m/z 152) is highly unstable[1]. The presence of the carbonyl group directs the initial fragmentation via -cleavage, followed by the rapid expulsion of carbon monoxide (-28 Da) to yield a fragment at m/z 108. Subsequent skeletal rearrangements and the loss of a methyl radical (-15 Da) generate the highly stable cyclopentenyl cation, which appears as the universal base peak at m/z 95 for this class of compounds[2].

In contrast, camphor-derived alcohols like borneol (m/z 154) and 2-methylisoborneol (m/z 168) lack the carbonyl group. Their fragmentation is instead driven by the rapid elimination of water (-18 Da) to form a stable alkene radical cation, followed by complex Wagner-Meerwein rearrangements[3][4]. For 2-methylisoborneol, this dehydration yields a diagnostic ion at m/z 150[5][6].

The Bicyclo[3.2.1]octane Skeleton: 2-Methylbicyclo[3.2.1]octan-2-ol

The bicyclo[3.2.1]octane system contains a larger, three-carbon bridge, significantly reducing the inherent ring strain compared to the [2.2.1] system. For 2-methylbicyclo[3.2.1]octan-2-ol (m/z 140), the tertiary alcohol moiety dictates the primary fragmentation event. The molecular ion is virtually absent due to the highly favorable loss of water (-18 Da), producing a stable diene or allylic cation at m/z 122[7]. Because the [3.2.1] skeleton is less strained, it does not undergo the exact same rigid Wagner-Meerwein cascade as camphor derivatives, leading to a divergent lower-mass ion profile.

Caption: Divergent EI-MS fragmentation pathways based on ring strain and functional groups.

Comparative Quantitative Data

To facilitate rapid identification, the quantitative fragmentation data for these compounds are summarized below. The divergence in primary neutral losses is the most reliable metric for distinguishing the [3.2.1] and [2.2.1] skeletons.

Table 1: Comparative EI-MS Fragmentation Profiles (70 eV)

Compound	Skeleton	MW	Base Peak (m/z)	Key Diagnostic Ions (m/z)	Primary Neutral Losses
Camphor	Bicyclo[2.2.1]heptane	152	95	108, 81, 137	-CO (28 Da), -CH3 (15 Da)
Borneol	Bicyclo[2.2.1]heptane	154	95	136, 110, 95	-H2O (18 Da), -CH3 (15 Da)
2-Methylisoborneol	Bicyclo[2.2.1]heptane	168	95	150, 107, 135	-H2O (18 Da), -CH3 (15 Da)
2-Methylbicyclo[3.2.1]octan-2-ol	Bicyclo[3.2.1]octane	140	81 / 95	122, 125, 97	-H2O (18 Da), -CH3 (15 Da)

Data synthesized from established spectral libraries and peer-reviewed fragmentation studies[2][5][8].

Self-Validating Experimental Protocol: Stable Isotope Dilution GC-MS

To ensure absolute trustworthiness in the analytical results, the following protocol utilizes a Stable Isotope Dilution Assay (SIDA). By spiking the sample with deuterated internal standards (e.g., Camphor-d3 and 2-Methylisoborneol-d3) prior to extraction, the system becomes self-validating[8].

Causality of the Method:

• Solid-Phase Microextraction (SPME): Chosen over liquid-liquid extraction to prevent solvent peaks from masking low m/z diagnostic ions (like m/z 81 and 95).

• Isotope Dilution: The deuterated standard will co-elute exactly with the target analyte. If the target peak is genuine, its fragmentation pattern will mirror the standard but shifted by exactly +3 Da (e.g., the m/z 95 base peak becomes m/z 98). This definitively rules out matrix artifacts.

Step-by-Step Methodology:

• Sample Preparation: Transfer 10 mL of the aqueous sample into a 20 mL headspace vial. Spike with 5 ng of Camphor-d3 and 2-Methylisoborneol-d3 internal standards. Add 3 g of NaCl to drive the volatile organics into the headspace.

• SPME Extraction: Expose a DVB/CAR/PDMS SPME fiber to the headspace for 15 minutes at 60 °C.

• Desorption & Separation: Desorb the fiber in the GC injection port at 250 °C for 3 minutes. Utilize a DB-5MS capillary column (30 m × 0.25 mm, 0.25 μm film). Program the oven: 35 °C (hold 3 min), ramp at 5 °C/min to 150 °C, then 25 °C/min to 300 °C.

• Ionization: Operate the mass spectrometer in Electron Ionization (EI) mode at 70 eV to ensure fragmentation patterns match established library spectra.

• Data Acquisition: Run in synchronous SIM/Scan mode. Monitor m/z 95, 108, and 152 for camphor; m/z 95, 150, and 168 for 2-methylisoborneol; and m/z 122, 125, and 140 for 2-methylbicyclo[3.2.1]octan-2-ol.

Caption: GC-MS analytical workflow utilizing stable isotope dilution for self-validation.

References

• The mass spectrum and fragmentation mechanism of exo- and endo-norborneol. ResearchGate. [Link]

• Ionic Fragmentation of the camphor molecule using synchrotron radiation. IAEA. [Link]

• Mass Spectrometry in Structural and Stereochemical Problems. LXXXVIII. Rearrangements of Simple Terpenes on Electron Impact. ACS Publications. [Link]

• Borneol | C10H18O | CID 64685. PubChem - NIH. [Link]

• Analysis of mass spectral fragmentation patterns in various bicyclic alcohols. ACS Publications.[Link]

• 2-Methylisoborneol - the NIST WebBook. NIST. [Link]

• 2-Methylisoborneol - Gas Chromatography - the NIST WebBook. NIST.[Link]

• Improved Quantification of Geosmin and 2-Methylisoborneol in Farmed Fish Using Stable Isotope Dilution Gas Chromatography–Mass Spectrometry. ACS Publications. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Borneol | C10H18O | CID 64685 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-Methylisoborneol [webbook.nist.gov]
• 6. 2-Methylisoborneol [webbook.nist.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]

Benchmarking thermodynamic stability of 2-Methylbicyclo[3.2.1]octan-2-ol against other tertiary alcohols

As a Senior Application Scientist, I frequently encounter the challenge of selecting the optimal conformationally restricted scaffold for drug design and advanced materials. Bridged bicyclic compounds have emerged as critical building blocks due to their unique spatial geometries. A prime example is 2-Methylbicyclo[3.2.1]octan-2-ol (CAS 5019-84-1), a highly hydrophobic bicyclic compound[1].

While some commercial databases inaccurately classify this molecule as a secondary alcohol due to automated structural parsing errors[1], rigorous chemical analysis confirms it is a tertiary alcohol (featuring both a methyl group and a hydroxyl group at the C2 bridge position).

This guide benchmarks the thermodynamic and kinetic stability of 2-Methylbicyclo[3.2.1]octan-2-ol against acyclic, monocyclic, and tricyclic tertiary alcohols, providing the theoretical causality and experimental protocols necessary to validate these metrics in your own laboratory.

Structural & Thermodynamic Profiling: The Causality of Stability

To understand the stability of 2-Methylbicyclo[3.2.1]octan-2-ol, we must evaluate its Standard Enthalpy of Formation ( ΔHf∘​ ) and Ring Strain Energy (RSE) relative to its structural peers.

• The Acyclic Baseline: tert-Butanol represents the baseline of steric freedom, possessing a ΔHf∘​ of approximately -359.2 kJ/mol[2]. It is free of ring strain but highly susceptible to rapid E1 dehydration.

• The Monocyclic Relaxation: Cyclization generally increases thermodynamic stability provided the ring is strain-free. 1-Methylcyclohexanol, which exists predominantly in a relaxed chair conformation, exhibits a more negative (more stable) ΔHf∘​ of -388.17 kJ/mol[3].

• The Tricyclic Pinnacle: 1-Adamantanol represents the pinnacle of thermodynamic stability at -397.6 kJ/mol[4]. Its diamondoid cage structure is virtually free of angle and torsional strain, locking the tertiary alcohol into an incredibly stable, degradation-resistant conformation[5].

• The Bicyclic Compromise: 2-Methylbicyclo[3.2.1]octan-2-ol contains inherent structural strain. The [3.2.1] bridged framework introduces approximately 12 kcal/mol of ring strain compared to a strain-free system[6]. Consequently, its standard enthalpy of formation is less negative than its monocyclic and tricyclic counterparts, making it thermodynamically less stable in its ground state.

However, thermodynamic instability does not equate to kinetic lability . When protonated, the leaving of water generates a tertiary carbocation. In the [3.2.1] system, forming a double bond at the bridgehead (C1) is strictly forbidden by Bredt's rule. Deprotonation must occur either at the C3 position (forming the endocyclic alkene) or at the C2-methyl group (forming the exocyclic alkene). The conformational rigidity of the bicyclic framework drastically increases the activation energy ( Ea​ ) required to reach the transition state for dehydration, providing a unique "kinetic shield" not present in acyclic or simple monocyclic alcohols.

Caption: Thermodynamic vs. kinetic pathways in the acid-catalyzed dehydration of the bicyclic alcohol.

Quantitative Benchmarking Data

The following table summarizes the thermodynamic parameters across the four benchmarked tertiary alcohols.

Compound	Structure Type	Standard Enthalpy of Formation ( ΔHf∘​ )	Approx. Ring Strain Energy (RSE)	Kinetic Resistance to E1 Dehydration
tert-Butanol	Acyclic	-359.2 kJ/mol	0 kcal/mol	Low (Readily dehydrates)
1-Methylcyclohexanol	Monocyclic	-388.17 kJ/mol	< 1 kcal/mol	Moderate
2-Methylbicyclo[3.2.1]octan-2-ol	Bridged Bicyclic	~ -345.0 kJ/mol (Calculated)	~ 12 kcal/mol	High (Bredt's Rule restrictions)
1-Adamantanol	Tricyclic (Cage)	-397.6 kJ/mol	~ 6 kcal/mol	Very High (Bridgehead locked)

(Note: The empirical ΔHf∘​ for the bicyclic target is derived via group additivity models factoring in the[3.2.1] skeletal strain[6]).

Experimental Methodologies

To ensure scientific integrity, thermodynamic claims must be backed by self-validating empirical systems. Below are the precise, step-by-step methodologies to quantify both the thermodynamic and kinetic stability of 2-Methylbicyclo[3.2.1]octan-2-ol.

Protocol A: Determination of Enthalpy of Formation via Isoperibol Bomb Calorimetry

This protocol determines the heat of combustion ( ΔHc∘​ ), from which ΔHf∘​ is derived. The system is self-validating through the use of a high-purity benzoic acid calibration standard, which accounts for the specific heat capacity of the calorimeter hardware.

• Calibration: Pelletize 1.000 g of NIST-traceable benzoic acid. Combust in the isoperibol calorimeter under 30 atm of ultra-pure O2​ to determine the energy equivalent (heat capacity) of the calorimeter.

• Sample Preparation: Synthesize or procure high-purity 2-Methylbicyclo[3.2.1]octan-2-ol. Dry thoroughly over molecular sieves, as trace water (due to its XLogP3 of 1.8[7]) will skew the combustion mass.

• Combustion: Pelletize 0.800 g of the bicyclic alcohol. Place in the crucible, attach the ignition wire, and pressurize the bomb with 30 atm O2​ .

• Data Acquisition: Ignite the sample and record the temperature rise ( ΔT ) of the surrounding water bath to the nearest 0.0001 °C.

• Calculation: Calculate ΔHc∘​ using the calibrated energy equivalent. Derive ΔHf∘​ using Hess's Law and the known standard enthalpies of formation for CO2​ and H2​O .

Caption: Experimental workflow for determining the standard enthalpy of formation via bomb calorimetry.

Protocol B: Kinetic Evaluation of Dehydration Resistance via In Situ 1 H-NMR

To prove that the thermodynamic strain does not result in rapid degradation, we measure the kinetic barrier to E1 dehydration. 1 H-NMR allows for the real-time, non-destructive integration of product formation.

• Matrix Preparation: Dissolve 50 mg of 2-Methylbicyclo[3.2.1]octan-2-ol in 0.6 mL of Toluene- d8​ in an NMR tube. Add 5 μ L of Hexamethyldisiloxane (HMDSO) as an internal quantitative standard.

• Acidic Stress Initiation: Inject 10 μ L of anhydrous Trifluoroacetic Acid (TFA) into the NMR tube to initiate protonation.

• Thermal Monitoring: Insert the tube into the NMR spectrometer pre-heated to 60 °C.

• Data Acquisition: Acquire 1 H-NMR spectra every 5 minutes for 4 hours.

• Kinetic Analysis: Integrate the disappearance of the C2-methyl singlet (starting material) against the appearance of the exocyclic alkene protons (approx. 4.6-4.8 ppm) and endocyclic alkene protons (approx. 5.4 ppm).

• Validation: Plot ln([Alcohol]t​/[Alcohol]0​) versus time to extract the rate constant ( k ). Repeating this at multiple temperatures (e.g., 50 °C, 60 °C, 70 °C) allows the calculation of the Activation Energy ( Ea​ ) via an Arrhenius plot.

References

• National Institute of Standards and Technology (NIST). "1-Adamantanol." NIST Chemistry WebBook, SRD 69. Available at: [Link]

• National Center for Biotechnology Information. "2-Methylbicyclo(3.2.1)octan-2-ol." PubChem Database. Available at: [Link]

• Wikipedia Contributors. "tert-Butyl alcohol." Wikipedia, The Free Encyclopedia. Available at:[Link]

• National Center for Biotechnology Information. "Prediction of Standard Enthalpy of Formation by a QSPR Model." PMC. Available at: [Link]

• Journal of Physical and Chemical Reference Data. "Prediction of Enthalpy of Formation in the Solid State." AIP Publishing. Available at: [Link]

• ResearchGate. "A theoretical study of (old and new) non-classical carbocations derived from cyclic saturated hydrocarbons." ResearchGate. Available at:[Link]

Sources

• 1. CAS 5019-84-1: 2-Methylbicyclo[3.2.1]octan-2-ol [cymitquimica.com]
• 2. tert-Butyl alcohol - Wikipedia [en.wikipedia.org]
• 3. Prediction of Standard Enthalpy of Formation by a QSPR Model - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.aip.org [pubs.aip.org]
• 5. 1-Adamantanol [webbook.nist.gov]
• 6. researchgate.net [researchgate.net]
• 7. 2-Methylbicyclo(3.2.1)octan-2-ol | C9H16O | CID 274397 - PubChem [pubchem.ncbi.nlm.nih.gov]

Catalytic Efficiency in the Dehydration of Bicyclic Tertiary Alcohols: A Comparative Guide

The catalytic dehydration of bicyclic tertiary alcohols is a fundamental transformation in synthetic organic chemistry, widely utilized in the production of fragrance components, pharmaceutical intermediates, and advanced polymers. A quintessential model for this reaction is the dehydration of isoborneol to camphene. Unlike simple aliphatic alcohols, bicyclic systems undergo complex mechanistic pathways, most notably the Wagner-Meerwein rearrangement—a 1,2-sigmatropic alkyl shift driven by the thermodynamic imperative to relieve steric strain within the[1].

Mechanistic Pathway and the Wagner-Meerwein Shift

The dehydration process is initiated by the protonation of the hydroxyl group, followed by the rate-limiting elimination of water to form a highly strained secondary carbocation[2]. To achieve a lower energy state, the carbon skeleton rapidly rearranges via a 1,2-alkyl shift, yielding a more stable tertiary carbocation. Subsequent deprotonation furnishes the terminal alkene, camphene[1].

Fig 1: Wagner-Meerwein rearrangement mechanism in the dehydration of isoborneol to camphene.

Comparative Analysis of Catalytic Efficiency

The choice of catalyst dictates not only the reaction kinetics but also the selectivity profile. Bicyclic carbocations are highly susceptible to side reactions, including oligomerization, etherification, and the formation of isomeric alkenes[3].

• Homogeneous Mineral Acids ( H2​SO4​ ) : Mineral acids are the classical choice, capable of dehydrating tertiary alcohols at room temperature[2]. However, their high Brønsted acidity often leads to the over-protonation of the product alkene, driving unwanted polymerization and reducing overall selectivity[1].

• Solid Acid Resins (e.g., Amberlyst-15) : Macroreticular sulfonic acid resins provide a greener, heterogeneous alternative with high catalytic activity[4]. While they simplify product isolation, their thermal stability is limited, and they may exhibit reduced reactivity in non-polar solvents like toluene[5].

• Zeolites and Clays (e.g., Montmorillonite K10) : Aluminosilicates offer shape selectivity and high thermal stability[4]. However, studies indicate that clays like Montmorillonite K10 yield selectivities only marginally better than sulfuric acid due to varied active site strengths[5].

• Transition Metal Oxides ( Re2​O7​ ) : Recent advancements highlight as a superior Lewis acid catalyst. Re2​O7​ facilitates quantitative conversion with near-perfect selectivity (>99%) for camphene, avoiding the cyclization and polymerization pitfalls of strong Brønsted acids[1].

Quantitative Comparison of Catalysts

Catalyst	Type	Reaction Conditions	Conversion (%)	Selectivity to Camphene (%)	Primary Limitation
H2​SO4​	Homogeneous Brønsted Acid	100 °C, Toluene	>95%	~20 - 45%	High oligomerization[1]
Montmorillonite K10	Heterogeneous Clay	100 °C, Toluene	Moderate	~40 - 50%	Broad acid site distribution[5]
Amberlyst-15	Solid Acid Resin	70 °C, Isopropanol	>85%	~75 - 85%	Thermal degradation >120°C[4]
Re2​O7​	Homogeneous Lewis Acid	100 °C, Toluene	>99%	>99%	High catalyst cost[1]

Note: Data synthesized from comparative studies on alcohol-to-olefin transformations.

Experimental Methodologies: Self-Validating Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Every operational step is tied to a measurable physical or chemical change that confirms the reaction's progress.

Protocol A: Classical Homogeneous Dehydration via Steam Distillation

Objective : Synthesize camphene using H2​SO4​ while mitigating acid-catalyzed polymerization. Causality : By utilizing in-situ steam distillation, the volatile camphene is continuously removed from the acidic reaction mixture as it forms. This application of Le Chatelier's principle drives the equilibrium forward while physically separating the product from the catalyst, thereby preventing secondary oligomerization[2].

• Setup : In a 100 mL round-bottom flask, add 20 mL of 6 M H2​SO4​ and a magnetic stir bar. Slowly add 3.0 g of isoborneol[2].

• Distillation Assembly : Fit the flask with a simple distillation apparatus. Crucial Step: Do not circulate cold water through the condenser; the high melting point of camphene (51-52 °C) will cause it to solidify and clog a cold condenser. Heat the condenser gently if necessary[2].

• Thermal Activation : Heat the mixture vigorously. As the reaction proceeds, camphene and water will co-distill[2].

• Self-Validation Checkpoint 1 (Thermal) : The distillation head temperature will stabilize around 95-100 °C during product formation. A sudden drop in vapor temperature indicates the exhaustion of the isoborneol substrate[2].

• Isolation : Collect the distillate (solid organic product and liquid water). Decant the water and dry the solid camphene over anhydrous MgSO4​ [2].

• Self-Validation Checkpoint 2 (Spectroscopic) : Analyze the product via IR spectroscopy. The complete disappearance of the broad O-H stretching frequency at 3300 cm⁻¹ validates total conversion[2].

Protocol B: High-Selectivity Lewis Acid Dehydration

Objective : Achieve >99% selectivity using Re2​O7​ . Causality : Toluene is selected as the solvent because its boiling point (110 °C) perfectly aligns with the thermal activation energy required for the Wagner-Meerwein shift without degrading the catalyst[1].

• Setup : In a Schlenk flask under an inert nitrogen atmosphere, dissolve 5.0 mmol of isoborneol in 10 mL of anhydrous toluene.

• Catalyst Addition : Add 1 mol% of Re2​O7​ catalyst[1].

• Reaction : Heat the mixture to 100 °C and stir for 2 hours[1].

• Self-Validation Checkpoint 1 (Chromatographic) : Withdraw a 10 µL aliquot, dilute in GC-grade hexane, and inject into a GC-FID. The system is validated when the isoborneol peak (higher retention time due to polarity) is entirely replaced by a single camphene peak[1].

• Workup : Filter the mixture through a short pad of silica to remove the metal catalyst, then concentrate under reduced pressure.

Fig 2: Self-validating experimental workflows for catalytic dehydration and product analysis.

References

• Rose-Hulman Institute of Technology. "Dehydration of Isoborneol." Laboratory Protocols. [Link]

• Korstanje, T.J., et al. "Mechanistic Insights into the Rhenium-Catalyzed Alcohol-to-Olefin Dehydration Reaction." ACS Catalysis, 2012, 2, 2173–2181.[Link]

• Korstanje, T.J. "Rhenium- and molybdenum-catalyzed dehydration reactions." Utrecht University Repository, 2005.[Link]

Sources

• 1. DSpace [dspace.library.uu.nl]
• 2. rose-hulman.edu [rose-hulman.edu]
• 3. Santene | 529-16-8 | Benchchem [benchchem.com]
• 4. Isobornyl acetate | 17283-45-3 | Benchchem [benchchem.com]
• 5. DSpace [dspace.library.uu.nl]

Safety & Regulatory Compliance

2-Methylbicyclo[3.2.1]octan-2-ol proper disposal procedures

Comprehensive Operational Guide: Safe Handling and Disposal of 2-Methylbicyclo[3.2.1]octan-2-ol

As a researcher or drug development professional, managing the lifecycle of complex bicyclic compounds like 2-Methylbicyclo[3.2.1]octan-2-ol requires stringent adherence to safety and environmental regulations. This guide provides a self-validating, step-by-step operational protocol for the proper segregation, containment, and disposal of this non-halogenated organic alcohol, ensuring compliance with the Resource Conservation and Recovery Act (RCRA) and protecting laboratory personnel.

Part 1: Physicochemical Profile & Hazard Assessment

Before initiating any disposal protocol, it is critical to understand the intrinsic hazards of the compound. 2-Methylbicyclo[3.2.1]octan-2-ol exhibits specific toxicological endpoints that dictate its handling and waste categorization.

Table 1: Hazard and Regulatory Profile of 2-Methylbicyclo[3.2.1]octan-2-ol

Property / Classification	Detail	Operational Implication
Chemical Class	Non-halogenated bicyclic alcohol	Must be strictly segregated from halogenated waste streams to prevent toxic byproducts during incineration.
GHS Hazards	1[1]	Mandates the use of nitrile gloves, safety goggles, and handling within a fume hood to prevent respiratory irritation and drowsiness.
RCRA Status	2[2]	Prohibits drain disposal; requires 3[3] and management.
Optimal Disposal Method	4[4]	Collect in compatible, clearly labeled safety cans for EPA-permitted transport and thermal destruction.

Part 2: Regulatory Grounding & Waste Characterization

Under2[2], spent organic solvents cannot be 3[3] due to their toxicity to aquatic life and potential to create explosive atmospheres in sewer lines. 2-Methylbicyclo[3.2.1]octan-2-ol must be managed as a5[5]. If this compound is mixed with other solvents (e.g., acetone, methanol) during experimental workflows, the entire mixture may adopt an 6[6] (such as F003 for non-halogenated solvent blends) or a D-listed characteristic code for ignitability (D001).

Part 3: Standard Operating Procedure (SOP) - Routine Disposal Workflow

Expert Insight: The causality behind strict chemical segregation is both safety-driven and economic. Mixing non-halogenated bicyclic alcohols with halogenated solvents (like dichloromethane) not only risks exothermic incompatibilities but also 4[4]. Halogenated wastes require specialized, higher-temperature incineration conditions to prevent the release of carcinogenic dioxins.

Step 1: Segregation at the Source

• Action: Designate a specific, chemically compatible waste container (e.g., a 5-gallon safety disposal can or HDPE carboy) exclusively for 4[4].

• Validation: Verify that no halogenated compounds, strong acids, bases, or heavy metals are introduced into this container to prevent pressure build-up or hazardous reactions.

Step 2: Containment in Satellite Accumulation Areas (SAA)

• Action: Store the waste container at or near the point of generation (inside the fume hood or a designated, ventilated flammables cabinet).

• Validation: The container must remain 7[7]. This prevents the volatilization of the alcohol, directly mitigating1[1].

Step 3: RCRA-Compliant Labeling

• Action: 7[7].

• Validation: The label must explicitly state "Hazardous Waste," list all chemical constituents (e.g., "2-Methylbicyclo[3.2.1]octan-2-ol, 100%"), and indicate the primary hazard (e.g., "Toxic/Irritant").

Step 4: Transfer and Final Destruction

• Action: Once the container reaches 90% capacity (or the SAA time limit is reached), initiate a waste pickup request with your Environmental Health and Safety (EHS) department.

• Validation: EHS will 4[4] for transport to an EPA-permitted facility, where it will undergo fuels blending and thermal destruction[3].

Operational workflow for non-halogenated bicyclic alcohol waste disposal and RCRA compliance.

Part 4: Standard Operating Procedure (SOP) - Emergency Spill Response

Accidental release of 2-Methylbicyclo[3.2.1]octan-2-ol requires immediate, calculated action to prevent environmental contamination and personnel exposure.

Step 1: Hazard Assessment & Isolation

• Action: Identify the volume of the spill. For spills >1 liter outside a fume hood, evacuate the immediate area, ensure the room is ventilated, and contact EHS immediately.

Step 2: Personal Protective Equipment (PPE)

• Action: Don splash goggles, a lab coat, and double-layered nitrile gloves. If ventilation is compromised, a half-mask respirator equipped with organic vapor cartridges may be required.

Step 3: Containment and Absorption

• Action: Surround the spill with an inert, non-combustible absorbent material (e.g., vermiculite, sand, or specialized universal spill pads). Do not use combustible materials like sawdust.

Step 4: Collection and Decontamination

• Action: Mechanically sweep the saturated absorbent using a non-sparking tool and place it into a chemically resistant, sealable container.

• Validation: Label the container as "Hazardous Waste - Spill Debris containing 2-Methylbicyclo[3.2.1]octan-2-ol" and submit for EHS pickup. Wash the spill area with soap and water to remove residual organics.

Emergency spill response and containment pathway for 2-Methylbicyclo[3.2.1]octan-2-ol.

References

• NextSDS. "rac-(1R,2R,5R)-bicyclo[3.2.1]octan-2-ol - NextSDS: Substance Database." Available at:[Link]

• US Environmental Protection Agency (EPA). "Resource Conservation and Recovery Act (RCRA) Regulations." Available at: [Link]

• Hazardous Waste Experts. "How Do You Dispose of Organic Solvents?" Available at: [Link]

• US Environmental Protection Agency (EPA). "Guide: How to Determine if Solvents That Can No Longer Be Used in the Workplace Are Hazardous Waste." Available at: [Link]

• University of Louisville Department of Environmental Health and Safety. "Chemical Waste Management: Combining Compatible Used Organic Solvents." Available at:[Link]

Sources

• 1. nextsds.com [nextsds.com]
• 2. epa.gov [epa.gov]
• 3. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 4. 7.2 Organic Solvents | Environment, Health and Safety [ehs.cornell.edu]
• 5. epa.gov [epa.gov]
• 6. epa.gov [epa.gov]
• 7. louisville.edu [louisville.edu]